4-Methyloct-3-EN-2-one

• CAS: 60934-88-5

Core Science & Biosynthesis

1H and 13C NMR Spectrum Analysis of 4-Methyloct-3-en-2-one: A Comprehensive Guide for Structural Elucidation

Executive Summary

The structural elucidation of α,β -unsaturated ketones requires a rigorous, self-validating analytical approach. 4-Methyloct-3-en-2-one is a highly functionalized aliphatic enone comprising a conjugated carbonyl system, a trisubstituted alkene, and a flexible alkyl chain. This whitepaper provides a comprehensive, mechanistic breakdown of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra. Designed for researchers and drug development professionals, this guide establishes a robust framework for assigning chemical shifts, understanding the causality of magnetic anisotropy and resonance, and deploying 2D NMR techniques for absolute structural verification.

Structural Dynamics and Isomerism

4-Methyloct-3-en-2-one (Chemical Formula: C9​H16​O ) exists as two geometric isomers at the C3=C4 double bond. The (E)-isomer is thermodynamically favored due to the minimization of steric hindrance between the bulky butyl chain (C5–C8) and the acetyl group (C1–C2). In the (E)-configuration, the highest priority groups according to Cahn-Ingold-Prelog (CIP) rules—the acetyl group on C3 and the butyl group on C4—are positioned on opposite sides of the alkene [1].

Understanding this spatial arrangement is critical, as it dictates the specific shielding and deshielding microenvironments observed in the NMR spectra, particularly the chemical shifts of the allylic substituents.

Experimental Workflow & Protocol

To guarantee reproducibility and high-fidelity data, the following step-by-step protocol outlines a self-validating system for NMR sample preparation and acquisition.

Protocol: High-Resolution NMR Sample Preparation and Acquisition

• Sample Weighing: Weigh exactly 15–20 mg (for 1 H) or 40–50 mg (for 13 C) of the compound into a clean, dry glass vial.

  • Causality: Optimal concentration prevents line broadening caused by high viscosity while ensuring a sufficient signal-to-noise (S/N) ratio for the less sensitive 13 C nucleus.

• Solvent Addition: Add 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.05% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3​ provides the deuterium lock signal to stabilize the magnetic field, while TMS acts as the universal internal chemical shift reference (0.00 ppm).

• Transfer and Filtration: Transfer the solution into a standard 5 mm precision NMR tube. If any particulates are visible, filter the solution through a tight plug of glass wool inside a Pasteur pipette.

  • Causality: Suspended particulates distort local magnetic field homogeneity, leading to poor shimming, asymmetric peak shapes, and loss of fine coupling resolution.

• Shimming and Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Execute automated tuning and matching (ATM), followed by rigorous gradient shimming along the Z-axis.

  • Causality: Precise shimming ensures narrow linewidths ( <1 Hz), which is an absolute requirement for resolving the fine allylic couplings ( 4JHH​ ) present in this molecule.

• Acquisition Parameters:

  • 1 H NMR: 30° excitation pulse, 16–32 scans, 2-second relaxation delay ( D1​ ).

  • 13 C NMR: 30° excitation pulse, 1024–2048 scans, 2-second D1​ , utilizing a WALTZ-16 composite pulse decoupling sequence to remove 1 H- 13 C splitting.

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) window function for 1 H and 1.0 Hz for 13 C prior to Fourier Transform (FT). Perform manual phase and baseline corrections to ensure accurate integration.

Figure 1: Standardized workflow for high-resolution NMR acquisition and structural validation.

1 H NMR Analysis: Mechanistic Breakdown

The 1 H NMR spectrum of (E)-4-methyloct-3-en-2-one is defined by the powerful magnetic anisotropy of the carbonyl group and the extended spin system of the alkyl tail.

Table 1: 1 H NMR Assignments (400 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment Justification
C3-H	6.05	q (or br s)	1H	4J≈1.2	Vinylic proton, β to carbonyl, exhibits fine allylic coupling.
C5-H 2​	2.14	t	2H	3J=7.5	Allylic methylene of butyl chain, cis to vinylic proton.
C1-H 3​	2.15	s	3H	-	Methyl group directly α to the carbonyl.
C4-CH 3​	1.88	d	3H	4J≈1.2	Allylic methyl, trans to the vinylic proton.
C6-H 2​	1.45	m	2H	-	Aliphatic methylene.
C7-H 2​	1.30	m	2H	-	Aliphatic methylene.
C8-H 3​	0.90	t	3H	3J=7.0	Terminal aliphatic methyl group.

Causality of Chemical Shifts

• The Vinylic Proton (H3 at 6.05 ppm): While the resonance effect of the carbonyl group pushes positive charge onto the β -carbon (C4), the α -proton (H3) is strongly deshielded by the spatial magnetic anisotropy of the adjacent C=O double bond. Furthermore, H3 exhibits a fine splitting pattern (typically a finely resolved quartet) due to long-range allylic coupling ( 4JHH​ ) with the C4-methyl protons [3].

• Allylic Substituents (C4-CH 3​ vs. C5-H 2​ ): In the (E)-isomer, the C4-methyl group is positioned cis to the carbonyl oxygen and trans to the vinylic proton. This spatial orientation shields the methyl protons slightly ( ∼ 1.88 ppm) compared to the C5-methylene protons ( ∼ 2.14 ppm), which are trans to the carbonyl and cis to the vinylic proton.

13 C NMR Analysis: Core Carbon Framework

The 13 C NMR spectrum provides an unambiguous map of the carbon skeleton. The shifts are heavily dictated by π→π∗ conjugation within the enone system [2].

Table 2: 13 C NMR Assignments (100 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Type (DEPT-135)	Assignment Justification
C2	198.5	C (Quat)	Conjugated carbonyl carbon (upfield from saturated ketones).
C4	158.0	C (Quat)	β -carbon of enone; heavily deshielded by resonance.
C3	123.5	CH	α -carbon of enone system.
C5	41.0	CH 2​	Allylic methylene of the butyl chain.
C1	31.5	CH 3​	Methyl carbon α to the carbonyl.
C6	30.0	CH 2​	Aliphatic methylene.
C7	22.5	CH 2​	Aliphatic methylene.
C4-CH 3​	19.5	CH 3​	Allylic methyl carbon.
C8	14.0	CH 3​	Terminal methyl carbon.

Causality of Chemical Shifts

The α,β -unsaturated system creates a stark contrast between C3 and C4. The resonance structure ( O=C−CH=C↔−O−C=CH−C+ ) localizes partial positive charge on the β -carbon (C4), driving its chemical shift drastically downfield to 158.0 ppm. Conversely, the α -carbon (C3) remains relatively shielded at 123.5 ppm. The carbonyl carbon (C2) at 198.5 ppm is characteristic of conjugated enones, appearing slightly upfield compared to isolated aliphatic ketones ( ∼ 210 ppm) due to the delocalization of π electrons [2].

Self-Validating System: 2D NMR Strategy

To transition from theoretical assignment to absolute structural proof, a suite of 2D NMR experiments must be deployed. This creates a self-validating loop where no single assignment relies on 1D chemical shift predictions alone [3].

• HSQC (Heteronuclear Single Quantum Coherence): Validates direct 1JCH​ attachments. It unequivocally differentiates the C1 methyl ( δH​ 2.15 / δC​ 31.5) from the C4 methyl ( δH​ 1.88 / δC​ 19.5).

• HMBC (Heteronuclear Multiple Bond Correlation): Maps the quaternary carbons and bridges isolated spin systems via 2JCH​ and 3JCH​ couplings.

  • Critical Proof: The vinylic proton (H3) will show strong HMBC cross-peaks to the carbonyl (C2), the α -methyl (C1), the β -carbon (C4), and the allylic methyl (C4-CH 3​ ). This locks the enone core in place.

• COSY (Correlation Spectroscopy): Traces the continuous 3JHH​ spin system of the butyl tail, confirming the unbroken connectivity from the allylic C5 position down to the terminal C8 methyl.

Figure 2: Orthogonal 2D NMR techniques utilized for self-validating structural connectivity.

Conclusion

The comprehensive NMR analysis of 4-methyloct-3-en-2-one demonstrates the interplay between molecular geometry, electronic resonance, and magnetic anisotropy. By adhering to the standardized sample preparation protocols and utilizing orthogonal 2D NMR techniques (HSQC, HMBC, COSY), researchers can achieve an unambiguous, self-validating structural elucidation. This methodology not only confirms the primary carbon framework but also accurately resolves the specific (E)-stereochemistry of the α,β -unsaturated system.

References

• (E)-4-Methyloct-3-en-2-one - PubChem National Center for Biotechnology Information (NIH) URL:[Link]

• NMR Spectroscopy: 13C NMR Chemical Shifts Organic Chemistry Data (Hans Reich Collection) URL:[Link]

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones MDPI (Sensors / Molecules Methodology) URL:[Link]

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methyloct-3-en-2-one

This technical guide provides a comprehensive overview of the physical and chemical properties of 4-Methyloct-3-en-2-one, a molecule of interest in organic synthesis and potentially in the development of novel chemical entities. This document is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound for their work.

Nomenclature and Chemical Structure

4-Methyloct-3-en-2-one is an α,β-unsaturated ketone. The IUPAC name for the more stable isomer is (E)-4-methyloct-3-en-2-one.[1]

• IUPAC Name: (E)-4-methyloct-3-en-2-one[1]

• CAS Number: 23732-25-4[1]

• Molecular Formula: C9H16O[1]

• Molecular Weight: 140.22 g/mol [1]

• InChI: InChI=1S/C9H16O/c1-4-5-6-8(2)7-9(3)10/h7H,4-6H2,1-3H3/b8-7+[1]

• SMILES: CCCC/C(=C/C(=O)C)/C[1]

Caption: 2D structure of (E)-4-Methyloct-3-en-2-one.

Physical Properties

The physical properties of a compound are critical for its handling, purification, and use in various applications. The table below summarizes the key physical properties of (E)-4-Methyloct-3-en-2-one.

Property	Value	Source
Molecular Weight	140.22 g/mol	[1]
Molecular Formula	C9H16O	[1]
XLogP3	2.9	[1]
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility	Slightly soluble in water; soluble in organic solvents.	Inferred from structure

Spectroscopic Data for Structural Elucidation

Spectroscopic data is fundamental for the identification and characterization of organic molecules. The expected spectroscopic features of 4-Methyloct-3-en-2-one are detailed below.

1H NMR Spectroscopy

The 1H NMR spectrum will provide information about the number of different types of protons and their neighboring environments.

• δ ~0.9 ppm (t, 3H): Terminal methyl group of the butyl chain.

• δ ~1.4 ppm (m, 2H): Methylene group gamma to the double bond.

• δ ~2.1 ppm (s, 3H): Methyl group attached to the carbonyl.

• δ ~2.2 ppm (t, 2H): Methylene group alpha to the double bond.

• δ ~1.8-2.0 ppm (s, 3H): Methyl group on the double bond.

• δ ~6.0 ppm (s, 1H): Vinylic proton.

13C NMR Spectroscopy

The 13C NMR spectrum reveals the number of different carbon environments in the molecule.[1]

• δ ~198 ppm: Carbonyl carbon (C=O).

• δ ~158 ppm: Quaternary carbon of the double bond.

• δ ~125 ppm: CH carbon of the double bond.

• δ ~10-40 ppm: Alkyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• ~1670 cm-1: Strong absorption due to the C=O stretch of the α,β-unsaturated ketone.

• ~1620 cm-1: Absorption due to the C=C stretch of the alkene.

• ~2800-3000 cm-1: Absorptions due to C-H stretching of the alkyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments.[1]

• Molecular Ion (M+): Expected at m/z = 140.

• Fragmentation: Common fragmentation patterns would involve the loss of alkyl radicals and the acetyl group.

Chemical Properties and Reactivity

The reactivity of 4-Methyloct-3-en-2-one is dominated by the α,β-unsaturated ketone functional group. This conjugated system allows for both 1,2-addition (to the carbonyl group) and 1,4-conjugate addition (Michael addition).

• Nucleophilic Addition: The carbonyl carbon is electrophilic and can be attacked by nucleophiles.

• Michael Addition: The β-carbon is also electrophilic due to conjugation and is susceptible to attack by soft nucleophiles.

• Stability: The compound is expected to be stable under neutral conditions but may be sensitive to strong acids, bases, and oxidizing agents.

Synthesis and Purification Workflow

A common method for synthesizing α,β-unsaturated ketones is the Aldol condensation.

Proposed Synthesis: Aldol Condensation

A plausible synthesis route involves the base-catalyzed Aldol condensation of 2-hexanone with acetone, followed by dehydration.

Sources

• 1. (E)-4-Methyloct-3-en-2-one | C9H16O | CID 12868980 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Mechanism of Action of 4-Methyloct-3-en-2-one in Biological Systems

Prepared by: Gemini, Senior Application Scientist

Preamble: From Scent to Cellular Signal

4-Methyloct-3-en-2-one is an unsaturated ketone, a class of organic molecules prevalent in nature, often contributing to the aromas of foods and the chemical communication of insects. While specific, in-depth research on this particular molecule is nascent, its core chemical structure—the α,β-unsaturated ketone—is a well-documented pharmacophore. This guide moves beyond the compound's identity as a fragrance or potential pheromone to dissect its probable mechanisms of action at the cellular and molecular levels.

This document is structured not as a static review but as a strategic research framework. It leverages established principles from the broader class of α,β-unsaturated ketones to hypothesize and propose a detailed, multi-phase experimental plan to rigorously elucidate the biological activity of 4-Methyloct-3-en-2-one. For the researcher, this guide serves as a foundational blueprint for investigation, outlining the causal logic behind experimental choices and providing validated protocols to ensure scientific integrity.

Part 1: The Chemical Foundation of Bioactivity - The α,β-Unsaturated Ketone Moiety

The biological potential of 4-Methyloct-3-en-2-one is intrinsically linked to its α,β-unsaturated ketone framework. This arrangement creates an electron-deficient β-carbon, rendering it susceptible to nucleophilic attack. This chemical property is the cornerstone of its most probable mechanism of action: the Michael addition reaction.

The Michael Addition: A Gateway to Covalent Modulation

Compounds containing α,β-unsaturated carbonyls are known as Michael acceptors.[1] They can react with biological nucleophiles, most notably the thiol groups of cysteine residues and to a lesser extent the amine groups of lysine residues within proteins.[2] This reaction, a conjugate addition, results in the formation of a stable, covalent bond between the molecule and the protein.[1] Such irreversible modification can profoundly alter a protein's structure, function, and interaction with other cellular components, thereby modulating critical signaling pathways.[2]

Caption: Covalent modification of a protein via Michael Addition.

Part 2: Hypothesized Biological Targets and Pathway Modulation

Based on the established reactivity of α,β-unsaturated ketones, we can formulate primary hypotheses regarding the biological pathways affected by 4-Methyloct-3-en-2-one.

Hypothesis 1: Activation of the Keap1-Nrf2 Antioxidant Response Pathway

The Keap1-Nrf2 pathway is a master regulator of the cellular antioxidant response. Under basal conditions, the protein Keap1 targets the transcription factor Nrf2 for ubiquitination and degradation.[2] Keap1 is rich in reactive cysteine residues. We hypothesize that 4-Methyloct-3-en-2-one covalently modifies these cysteines, inducing a conformational change in Keap1 that prevents it from binding to Nrf2. This leads to Nrf2 stabilization, accumulation, and translocation to the nucleus, where it activates the transcription of a suite of antioxidant and cytoprotective genes.[2]

Caption: Hypothesized activation of the Nrf2 pathway.

Hypothesis 2: Inhibition of the Pro-Inflammatory NF-κB Pathway

The NF-κB pathway is a central mediator of inflammation. Its activation often depends on the IκB kinase (IKK) complex, which phosphorylates the inhibitor IκBα, leading to its degradation and the subsequent release and nuclear translocation of the NF-κB p65/p50 dimer. Several α,β-unsaturated ketones have been shown to inhibit this pathway.[2] We hypothesize that 4-Methyloct-3-en-2-one may covalently modify critical cysteine residues on components of the IKK complex or on the NF-κB subunits themselves, preventing their activation and subsequent pro-inflammatory gene expression.

Hypothesis 3: Modulation of Kinase Activity

Many protein kinases, including Epidermal Growth Factor Receptor (EGFR), possess cysteine residues within or near their ATP-binding pockets. Covalent inhibition of these kinases by Michael acceptors is a validated strategy in drug development.[3] It is plausible that 4-Methyloct-3-en-2-one could act as a kinase inhibitor, although likely with lower potency and specificity than rationally designed drugs. This could contribute to observed effects like cytotoxicity in cancer cell lines, a property noted for the related compound, geranyl acetone.[4][5]

Part 3: A Phased Experimental Framework for Mechanism-of-Action Studies

To systematically test these hypotheses, a logical, phased approach is essential. The following experimental plan provides detailed, self-validating protocols designed for reproducibility and clear interpretation.

Caption: High-level experimental workflow for MoA elucidation.

Phase 1: Foundational Activity Screening and Chemical Reactivity

Objective: To establish the basic biological activity profile of 4-Methyloct-3-en-2-one and confirm its reactivity as a Michael acceptor.

Table 1: Summary of Phase 1 Experiments

Experiment	Assay	Purpose	Key Metric(s)
1.1	Cell Viability	Determine cytotoxicity across various cell lines	IC₅₀ (µM)
1.2	Antimicrobial Activity	Assess antibacterial and antifungal properties	MIC (µg/mL)

| 1.3 | Thiol Reactivity | Confirm Michael acceptor reactivity | Rate of GSH depletion |

Experimental Protocol 1.1: Cell Viability Assay (MTT)

• Cell Seeding: Seed human cell lines (e.g., HeLa cervical cancer, HepG2 liver cancer, and non-cancerous HEK293) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere for 24 hours.

• Compound Treatment: Prepare a 2-fold serial dilution of 4-Methyloct-3-en-2-one in complete culture medium, ranging from 200 µM to 0.1 µM. Replace the medium in the wells with the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Causality Insight: This initial screen establishes the concentration range at which the compound exerts biological effects. Using both cancerous and non-cancerous cell lines provides an early indication of any potential therapeutic window.

Experimental Protocol 1.3: Thiol Reactivity Assay with Glutathione (GSH)

• Reagent Preparation: Prepare a 1 mM solution of Glutathione (GSH) in a phosphate buffer (100 mM, pH 7.4). Prepare a 10 mM stock of 4-Methyloct-3-en-2-one in acetonitrile. Prepare a 10 mM solution of DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) in the same phosphate buffer.

• Reaction Setup: In a 96-well plate, combine 50 µL of 1 mM GSH with 5 µL of the compound stock solution (final concentration ~1 mM). For the control, add 5 µL of acetonitrile.

• Incubation: Incubate the reaction at room temperature, taking readings at multiple time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quantification: At each time point, add 100 µL of the DTNB solution to a well containing 10 µL of the reaction mixture. DTNB reacts with free thiols to produce a yellow product.

• Readout: Immediately measure the absorbance at 412 nm.

• Analysis: Create a standard curve using known concentrations of GSH. Calculate the concentration of remaining GSH at each time point and determine the rate of depletion caused by the compound.

Trustworthiness Insight: This acellular assay directly confirms the chemical basis of our primary hypothesis. A positive result (GSH depletion) provides strong evidence that 4-Methyloct-3-en-2-one is capable of reacting with biological thiols via a Michael addition.

Phase 2: Interrogation of Hypothesized Signaling Pathways

Objective: To determine if 4-Methyloct-3-en-2-one modulates the Keap1-Nrf2 and/or NF-κB pathways in a cellular context.

Experimental Protocol 2.1: Nrf2 Activation via Western Blot

• Cell Treatment: Treat HepG2 cells (known to have a robust Nrf2 response) with 4-Methyloct-3-en-2-one at concentrations of 0.5x and 1x its IC₅₀ value for 6 hours. Use a known Nrf2 activator (e.g., sulforaphane) as a positive control.

• Nuclear/Cytosolic Fractionation: Harvest the cells and perform nuclear and cytosolic fractionation using a commercial kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of each fraction using a BCA assay.

• SDS-PAGE and Transfer: Load 20 µg of protein from each fraction onto a 10% SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C: anti-Nrf2 (1:1000), anti-Lamin B1 (1:1000, nuclear marker), and anti-GAPDH (1:5000, cytosolic marker).

  • Wash and incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL chemiluminescence substrate and an imaging system.

• Analysis: Quantify band intensity. An increase in the Nrf2/Lamin B1 ratio in the nuclear fraction indicates Nrf2 activation.

Causality Insight: This experiment directly tests Hypothesis 1. Observing an increase in nuclear Nrf2 protein levels following treatment provides strong evidence that the compound engages and activates this specific pathway. The fractionation and loading controls (Lamin B1, GAPDH) ensure the validity of the results.

Part 4: Prospective Data and Concluding Remarks

Successful execution of this research framework will generate a comprehensive profile of 4-Methyloct-3-en-2-one's bioactivity. Initial data may show moderate cytotoxicity and confirmed thiol reactivity. Subsequent experiments would likely reveal concentration-dependent activation of the Nrf2 pathway, evidenced by nuclear translocation of Nrf2 and upregulation of its target genes. Concurrently, we might observe an inhibition of TNFα-induced NF-κB activation.

The culmination of this work would be a robust, evidence-based model of the mechanism of action, centered on the covalent modification of sensor proteins like Keap1. This understanding transforms 4-Methyloct-3-en-2-one from a simple fragrance molecule into a lead compound for further investigation, potentially in contexts where modulating oxidative stress and inflammation is therapeutically beneficial. This guide provides the authoritative and logical pathway to make that transition.

References

• Moumoujus. Geranyl Acetone.
• Benchchem.

• El-Sayed, N., et al. (2020). Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study. Scientific Reports. [Link]

• Kawai, K., et al. (Year not specified). Recovery effect of geranylacetone on heat shock response of gastric mucosa in malnourished mice. Title of Journal. [Referenced in https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8308871/]

• Ciechanowska, A., et al. (2021). Synthesis, odour evaluation and antimicrobial activity of some geranyl acetone and nerolidol analogues. Molecules. [Link]

• Gabryś, B., et al. (Year not specified). The repellent activity of citral and linalool to M. persicae. Title of Journal. [Referenced in https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6466249/]

• Wang, Y., et al. (2021). Study on the preparation of geranyl acetone and β-cyclodextrin inclusion complex and its application in cigarette flavoring. Scientific Reports. [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. [Link]

• Frontiers in Pharmacology. (2023). Michael acceptor molecules in natural products and their mechanism of action. [Link]

• Paruch, K., et al. (2019). Antifeedant Potential of Geranylacetone and Nerylacetone and Their Epoxy-Derivatives against Myzus persicae (Sulz.). Insects. [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Frontiers | Michael acceptor molecules in natural products and their mechanism of action [frontiersin.org]
• 3. Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. moumoujus.com [moumoujus.com]
• 5. Study on the preparation of geranyl acetone and β-cyclodextrin inclusion complex and its application in cigarette flavoring - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis and Characterization of (E)-4-Methyloct-3-en-2-one

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Standard Operating Procedure & Application Note

Introduction and Strategic Rationale

4-Methyloct-3-en-2-one is a highly versatile, hydrophobic α,β -unsaturated ketone. In advanced medicinal chemistry, it serves as a critical precursor for the synthesis of 1,2-dioxolan-3-ols and 3-alkoxy-1,2-dioxolanes—classes of compounds that have demonstrated significant antimalarial activity against Plasmodium falciparum by mimicking the peroxide bridge activation seen in artemisinin [1].

While base-mediated aldol condensations are historically common for enone synthesis, applying these conditions to synthesize 4-methyloct-3-en-2-one often results in poor yields, complex mixtures of self-condensation products, and undesired nucleophilic epoxidation [2]. To establish a self-validating, high-yield system , this protocol utilizes a Horner-Wadsworth-Emmons (HWE) olefination. By reacting 2-hexanone with dimethyl (2-oxopropyl)phosphonate, the reaction inherently drives toward the thermodynamically favored (E)-isomer, providing a clean, predictable, and scalable workflow.

Mechanistic Workflow

The HWE reaction relies on the generation of a nucleophilic phosphonate carbanion. The causality of this approach is rooted in the stabilization of the carbanion by the electron-withdrawing phosphonate group, which allows for a highly controlled nucleophilic attack on the sterically hindered 2-hexanone. The subsequent formation of an oxaphosphetane intermediate and its anti-elimination strictly dictates the (E)-stereoselectivity of the resulting alkene.

Experimental workflow for the HWE synthesis of (E)-4-Methyloct-3-en-2-one.

Step-by-Step Experimental Protocol

Safety & Prerequisites: All procedures must be conducted in a certified chemical fume hood using standard Personal Protective Equipment (PPE). Sodium hydride (NaH) is highly reactive with moisture; strictly anhydrous conditions (Schlenk line techniques) are required.

Phase 1: Preparation of the Phosphonate Carbanion

• Apparatus Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with ultra-pure Argon or Nitrogen for 15 minutes.

• Base Suspension: Introduce 60% NaH in mineral oil (1.1 equivalents, ~44 mmol) into the flask. Wash the NaH with anhydrous hexane (3 × 15 mL) to remove the mineral oil, decanting the solvent carefully under inert gas.

• Solvent Addition: Suspend the purified NaH in 100 mL of anhydrous Tetrahydrofuran (THF) and cool the mixture to 0 °C using an ice-water bath.

• Ylide Generation: Add dimethyl (2-oxopropyl)phosphonate (1.05 equivalents, 42 mmol) dropwise over 20 minutes via a syringe pump.

  • Causality & Validation: The slow addition at 0 °C prevents the degradation of the phosphonate. The reaction is self-validating; you will observe the controlled evolution of hydrogen gas ( H2​ ). Stir for an additional 30 minutes until gas evolution ceases, indicating complete carbanion formation.

Phase 2: Olefination Reaction

• Ketone Addition: While maintaining the temperature at 0 °C, add 2-hexanone (1.0 equivalent, 40 mmol) dropwise over 15 minutes.

• Thermal Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir continuously for 12–14 hours.

  • Causality: Ketones are inherently less electrophilic than aldehydes. Allowing the reaction to proceed at room temperature over an extended period ensures maximum thermodynamic conversion to the oxaphosphetane intermediate without inducing thermal decomposition.

Phase 3: Quenching and Extraction

• Reaction Quench: Cool the flask back to 0 °C and carefully quench the reaction by adding 50 mL of saturated aqueous ammonium chloride ( NH4​Cl ) dropwise.

  • Causality: A mild acidic quench neutralizes the remaining base without providing enough proton activity to catalyze the isomerization of the newly formed double bond.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 50 mL).

• Washing & Drying: Wash the combined organic layers with brine (50 mL), dry over anhydrous magnesium sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure (rotary evaporation) to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel. Use a gradient elution of Hexane:EtOAc (start at 95:5, increasing to 90:10).

• Fraction Analysis: Monitor fractions via TLC (UV and anisaldehyde stain). Pool the fractions containing the pure (E)-isomer and concentrate in vacuo.

Quantitative Data & Characterization

Rigorous structural validation is required to differentiate the (E) and (Z) isomers. The (E)-isomer is the primary product of the HWE reaction, but trace (Z)-isomer may be present. The following table summarizes the diagnostic Nuclear Magnetic Resonance (NMR) shifts used to validate the structural integrity of the synthesized compound [3].

Parameter	(E)-4-Methyloct-3-en-2-one	(Z)-4-Methyloct-3-en-2-one
Appearance	Colorless oil	Colorless oil
Molecular Weight	140.22 g/mol	140.22 g/mol
1 H-NMR (400 MHz, CDCl3​ )	δ 6.07 (1H, s), 2.17 (3H, s), 2.14-2.09 (5H, m), 1.46 (2H, m), 1.32 (2H, m), 0.92 (3H, t, J = 7.2 Hz)	δ 6.04 (1H, s), 2.57 (2H, t, J = 7.6 Hz), 2.15 (3H, s), 1.87 (3H, s), 1.39 (4H, m), 0.92 (3H, t, J = 7.1 Hz)
13 C-NMR (100 MHz, CDCl3​ )	δ 198.5, 158.7, 123.3, 40.9	δ 198.5 (approx), 158.7 (approx)
Diagnostic Shift Causality	The C4-methyl group ( δ 2.17) and the vinylic proton ( δ 6.07) are highly sensitive to the anisotropic deshielding effects of the carbonyl group, allowing clear differentiation from the (Z)-isomer.	The allylic methylene protons ( δ 2.57) are shifted further downfield due to steric compression and proximity to the carbonyl oxygen in the (Z)-configuration.

References

• Title: 3-Alkoxy-1,2-Dioxolanes: Synthesis and Evaluation as Potential Antimalarial Agents Source: ACS Medicinal Chemistry Letters (2011) URL: [Link]

• Title: I, An Improved Procedure for Alkene Ozonolysis. II, Exploring a New Structural Paradigm for Peroxide Antimalarials. Source: DigitalCommons@University of Nebraska-Lincoln (Ph.D. Dissertation, Charles E. Schiaffo) URL: [Link]

• Title: Oxidative Rearrangement of Tertiary Allylic Alcohols Employing Oxoammonium salts (Supporting Information) Source: Tohoku University Repository URL: [Link]

gas chromatography-mass spectrometry (GC-MS) method for 4-Methyloct-3-EN-2-one

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 4-Methyloct-3-en-2-one

Abstract

This document provides a comprehensive guide for the identification and quantification of 4-Methyloct-3-en-2-one using Gas Chromatography-Mass Spectrometry (GC-MS). 4-Methyloct-3-en-2-one is a volatile organic compound (VOC) with relevance in various fields, including flavor and fragrance analysis, environmental monitoring, and metabolomics. The methodologies detailed herein are designed for researchers, scientists, and quality control professionals, offering robust protocols for sample preparation, instrument setup, and data analysis. The narrative emphasizes the rationale behind experimental choices, ensuring both technical accuracy and practical applicability.

Introduction to 4-Methyloct-3-en-2-one

4-Methyloct-3-en-2-one (C₉H₁₆O) is an unsaturated ketone that contributes to the aroma profile of various natural products.[1] Its volatility and chemical structure make it an ideal candidate for analysis by GC-MS, a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[2] This method allows for the effective separation of the analyte from complex matrices and its subsequent identification and quantification based on its unique mass spectrum.

Chemical and Physical Properties

A fundamental understanding of the analyte's properties is critical for method development.

Property	Value	Reference
IUPAC Name	(E)-4-methyloct-3-en-2-one	[1]
Molecular Formula	C₉H₁₆O	[1]
Molecular Weight	140.22 g/mol	[1]
CAS Number	23732-25-4	[1]
Appearance	Oily liquid (predicted)
Boiling Point	Not specified, but expected to be volatile

Principle of the GC-MS Method

The analysis of volatile compounds like 4-Methyloct-3-en-2-one by GC-MS hinges on its thermal stability and ability to be vaporized without decomposition.[2] The sample is first introduced into a heated inlet, where it is vaporized and carried by an inert gas (the mobile phase) onto the gas chromatography column. The column, typically a long, thin fused-silica capillary coated with a stationary phase, separates compounds based on their boiling points and affinity for the stationary phase.[2] As 4-Methyloct-3-en-2-one is a moderately non-polar compound, a non-polar or mid-polar column (e.g., DB-5ms) is selected to achieve optimal separation based on boiling point.

Following separation in the GC column, the analyte enters the mass spectrometer. Here, it is ionized, most commonly by electron ionization (EI), which bombards the molecule with high-energy electrons. This process creates a positively charged molecular ion ([M]⁺) and a series of characteristic fragment ions. These ions are then separated by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z). The resulting mass spectrum serves as a chemical "fingerprint" for definitive identification.

Experimental and Methodological Workflow

The overall process from sample receipt to final data reporting follows a structured pathway designed to ensure reproducibility and accuracy.

GC-MS analysis workflow for 4-Methyloct-3-en-2-one.

Detailed Application Protocols

This section provides step-by-step methodologies for the successful analysis of 4-Methyloct-3-en-2-one.

Materials and Reagents

Material/Reagent	Grade/Specification
4-Methyloct-3-en-2-one Standard	High Purity (>98%)
Dichloromethane (DCM)	GC Grade or equivalent
Hexane	GC Grade or equivalent
Anhydrous Sodium Sulfate	ACS Grade
Helium (Carrier Gas)	Ultra High Purity (99.999%)
GC Vials and Caps	2 mL, Amber, with PTFE/Silicone septa
Headspace Vials and Caps	10 or 20 mL, with appropriate septa
SPME Fibers	e.g., PDMS or DVB/CAR/PDMS

Sample Preparation Protocols

The choice of sample preparation is critical and depends on the sample matrix. The goal is to isolate the volatile analyte from non-volatile components that could interfere with the analysis.[3][4]

Protocol 1: Static Headspace (SHS) for Solid or Liquid Samples

This technique is ideal for analyzing volatile compounds in the vapor phase above a sample, minimizing matrix effects.[2][5]

• Sample Aliquoting: Place a precisely weighed amount of the sample (e.g., 1-5 g solid or 1-5 mL liquid) into a clean headspace vial.

• Sealing: Immediately seal the vial with a magnetic crimp cap.

• Incubation: Place the vial in the headspace autosampler's incubator. Heat at a controlled temperature (e.g., 80°C) for a set time (e.g., 20 minutes) to allow the volatile compounds to equilibrate between the sample and the headspace.

• Injection: The autosampler will automatically inject a specific volume of the headspace gas into the GC inlet.

Causality: Heating the sealed vial increases the vapor pressure of volatile analytes like 4-Methyloct-3-en-2-one, partitioning them into the headspace for clean, direct injection, thereby avoiding the introduction of non-volatile matrix components into the GC system.[2]

Protocol 2: Liquid-Liquid Extraction (LLE) for Aqueous Samples

LLE is used to separate analytes based on their differential solubility in two immiscible liquids.[2]

• Sample Measurement: Place a known volume of the aqueous sample (e.g., 10 mL) into a separatory funnel.

• Solvent Addition: Add a suitable, water-immiscible organic solvent such as dichloromethane or hexane (e.g., 5 mL).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting periodically to release pressure.

• Phase Separation: Allow the layers to fully separate.

• Collection: Drain the organic layer (bottom layer for DCM) into a clean flask.

• Drying & Concentration: Dry the organic extract by passing it through a small column of anhydrous sodium sulfate. If necessary, concentrate the extract under a gentle stream of nitrogen.

• Final Preparation: Transfer the final extract to a 2 mL GC vial for analysis.

Causality: 4-Methyloct-3-en-2-one is more soluble in organic solvents than in water. LLE exploits this property to efficiently transfer the analyte from the complex aqueous matrix to a clean organic phase suitable for GC injection.[2][6]

Protocol 3: Solid-Phase Microextraction (SPME) for Liquid or Headspace Analysis

SPME is a solvent-free technique that uses a coated fiber to extract and concentrate analytes.[4]

• Sample Placement: Place the liquid or solid sample into a GC vial.

• Fiber Exposure: Expose the SPME fiber to the sample. This can be done by immersing it directly in a liquid sample or by exposing it to the headspace above the sample.

• Adsorption: Allow a set amount of time (e.g., 15-30 minutes) for the analytes to adsorb onto the fiber coating. Gentle agitation or heating can improve efficiency.

• Desorption: Retract the fiber and immediately insert it into the heated GC inlet, where the trapped analytes are thermally desorbed onto the column.

Causality: The stationary phase coated on the SPME fiber has a high affinity for volatile organic compounds. This allows for the selective concentration of analytes like 4-Methyloct-3-en-2-one from the sample matrix, providing a sensitive and often solvent-free extraction method.[4]

GC-MS Instrumentation and Parameters

The following parameters provide a robust starting point for analysis. Optimization may be required based on specific instrumentation and sample matrices.

Parameter	Setting/Value	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 7250 GC/Q-TOF or equivalent
GC Column	Agilent DB-5ms (or similar 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column separates compounds primarily by boiling point, which is ideal for general VOC screening.[7]
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Provides good chromatographic efficiency and is inert.[7]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Injection Mode	Splitless (for trace analysis) or Split (10:1 for higher concentrations)	Splitless mode maximizes sensitivity, while split mode prevents column overloading.
Injection Volume	1 µL
Oven Program	Initial: 45 °C, hold for 2 min. Ramp: 10 °C/min to 280 °C. Hold: 5 min at 280 °C.	The initial hold allows for focusing of volatile compounds. The ramp rate provides good separation of a wide range of VOCs.[7]
MS Transfer Line Temp	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp	230 °C	Standard temperature for stable ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching.[7]
Mass Range (Scan Mode)	m/z 40-350	A wide scan range is used to capture the molecular ion and all significant fragment ions.
Acquisition Mode	Full Scan (for identification) and/or Selected Ion Monitoring (SIM) (for quantification)	Full scan provides a complete mass spectrum. SIM mode increases sensitivity by monitoring only specific ions of interest.

Calibration and Quantification

For accurate quantification, a calibration curve must be prepared.

• Stock Solution: Prepare a stock solution of 4-Methyloct-3-en-2-one (e.g., 1000 µg/mL) in a suitable solvent like dichloromethane.

• Working Standards: Create a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock solution.

• Analysis: Analyze each standard using the established GC-MS method.

• Curve Generation: Plot the peak area of a characteristic ion versus the concentration for each standard. Perform a linear regression to generate a calibration curve. The R² value should be >0.99 for a valid calibration.

Data Analysis and Interpretation

Analyte Identification

The identity of 4-Methyloct-3-en-2-one is confirmed by a two-factor authentication:

• Retention Time (RT): The peak corresponding to the analyte should elute at a consistent retention time under identical chromatographic conditions.

• Mass Spectrum: The acquired mass spectrum of the peak should match the reference spectrum from a spectral library (e.g., NIST, Wiley) or a previously run authentic standard.

Mass Spectral Fragmentation

The EI mass spectrum of 4-Methyloct-3-en-2-one is expected to show a molecular ion peak ([M]⁺) at m/z 140. Key fragment ions would arise from characteristic cleavages of the ketone and alkyl chain. While a specific fragmentation pattern for this exact isomer is not widely published, typical fragmentation for similar ketones would involve alpha-cleavage and McLafferty rearrangements. The most abundant ions would be used for identification and quantification.

Quantitative Data Summary

This table summarizes the expected outputs for the analysis.

Parameter	Expected Value/Result
Retention Time (RT)	Dependent on the specific GC conditions. Should be highly reproducible (RSD < 1%).
Quantification Ion (m/z)	A specific, abundant, and unique fragment ion (e.g., m/z 43, 83, or 97, to be confirmed with standard).
Qualifier Ions (m/z)	2-3 additional characteristic fragment ions used for identity confirmation.
Limit of Detection (LOD)	To be determined experimentally (typically S/N > 3).
Limit of Quantification (LOQ)	To be determined experimentally (typically S/N > 10).

Method Validation and Trustworthiness

To ensure the reliability of this method, a validation study should be performed.[8] This establishes the protocol as a self-validating system. Key validation parameters include:

• Linearity: Assessed from the calibration curve (R² > 0.99).

• Accuracy: Determined by analyzing spiked samples at different concentrations. Recoveries should typically be within 80-120%.[9][10]

• Precision: Measured as the relative standard deviation (RSD) of replicate measurements. Intra-day and inter-day precision should ideally be <15%.[9]

• Specificity: The ability to detect the analyte without interference from the matrix. This is confirmed by analyzing blank matrix samples.

• Robustness: Assessed by making small, deliberate changes to method parameters (e.g., oven ramp rate, flow rate) to check for susceptibility to deviations.

Conclusion

The GC-MS method detailed in this application note provides a selective, sensitive, and robust protocol for the analysis of 4-Methyloct-3-en-2-one. By carefully selecting sample preparation techniques and optimizing instrument parameters, researchers can achieve reliable identification and accurate quantification of this compound in a variety of complex matrices. Adherence to the principles of method validation will ensure that the data generated is trustworthy and fit for purpose in both research and professional drug development settings.

References

• ResolveMass Laboratories Inc. (2025). How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More.
• SCION Instruments. (2025).
• Organomation. (n.d.). GC-MS Sample Preparation.
• Rostami, A., et al. (2022). Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends. PMC.
• PubChem. (n.d.). (E)-4-Methyloct-3-en-2-one.
• Thermo Fisher Scientific. (n.d.).
• R-Pharm. (2021).
• MDPI. (2023). Discrepancy of Beta-Hydroxybutyrate Measurements between a Blood Meter and GC-MS Methods in Healthy Humans. MDPI.
• ResearchGate. (n.d.). Determination of Ketone Bodies in Blood by Headspace Gas Chromatography-Mass Spectrometry.
• PubMed. (2010). Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry.
• Agilent. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Agilent Technologies.

Sources

• 1. (E)-4-Methyloct-3-en-2-one | C9H16O | CID 12868980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organomation.com [organomation.com]
• 7. lcms.cz [lcms.cz]
• 8. Validation of a Gas Chromatography-Mass Spectrometry Method for the Measurement of the Redox State Metabolic Ratios Lactate/Pyruvate and β-Hydroxybutyrate/Acetoacetate in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Methyloct-3-en-2-one as a Versatile Precursor in Organic Synthesis

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the synthetic utility of 4-Methyloct-3-en-2-one. As a structurally versatile α,β-unsaturated ketone, this compound serves as a valuable starting material for a range of organic transformations, enabling the construction of complex molecular architectures. We will explore its reactivity, providing field-proven insights and detailed protocols for its application in key synthetic strategies.

Core Characteristics of 4-Methyloct-3-en-2-one

4-Methyloct-3-en-2-one is a C9 carbonyl compound featuring a trisubstituted double bond in conjugation with a ketone. This arrangement dictates its chemical reactivity, presenting multiple sites for synthetic manipulation.

Physicochemical Properties:

Property	Value	Source
IUPAC Name	(E)-4-methyloct-3-en-2-one	[1]
Molecular Formula	C₉H₁₆O	[1]
Molecular Weight	140.22 g/mol	[1]

| Appearance | Colorless to pale yellow liquid (typical) | N/A |

The key to its utility lies in the electronic properties of the α,β-unsaturated ketone functional group. The β-carbon is electrophilic due to resonance, making it susceptible to nucleophilic attack (1,4-conjugate addition). The carbonyl carbon remains an electrophilic center for direct nucleophilic attack (1,2-addition). Furthermore, the α'-protons (on the methyl group adjacent to the carbonyl) are acidic and can be removed to form an enolate.

Caption: Key reactive sites in 4-Methyloct-3-en-2-one.

Application in C-C Bond Formation via Conjugate Addition

The most prominent application of α,β-unsaturated ketones is in Michael (or 1,4-conjugate) additions. This strategy is a cornerstone for building complex carbon skeletons by forming a new carbon-carbon bond at the β-position. Organocuprates (Gilman reagents) are particularly effective for this transformation, delivering alkyl or aryl groups with high fidelity.

Causality of Experimental Choice: Gilman reagents are used because they are soft nucleophiles, which preferentially attack the soft electrophilic β-carbon of the conjugated system over the hard electrophilic carbonyl carbon. This selectivity is crucial for achieving the desired 1,4-addition product.

Caption: General workflow for a Gilman conjugate addition.

Protocol 2.1: Synthesis of 4,4-Dimethyloctan-2-one via Gilman Addition

This protocol describes the 1,4-conjugate addition of a methyl group using lithium dimethylcuprate.

Materials:

• Copper(I) iodide (CuI)

• Methyllithium (MeLi) in diethyl ether (Et₂O)

• 4-Methyloct-3-en-2-one

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Gilman Reagent: To a flame-dried, argon-purged flask containing CuI (1.05 eq) in anhydrous Et₂O at 0 °C, add MeLi (2.1 eq) dropwise. The solution will typically change color, indicating the formation of the lithium dimethylcuprate reagent. Stir for 30 minutes at 0 °C.

• Conjugate Addition: Cool the Gilman reagent suspension to -78 °C (acetone/dry ice bath). Add a solution of 4-Methyloct-3-en-2-one (1.0 eq) in anhydrous Et₂O dropwise over 15 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Extraction and Purification: Extract the aqueous layer with Et₂O (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel flash chromatography.

Expected Data:

Gilman Reagent (R₂CuLi)	Expected Product	Typical Yield
(CH₃)₂CuLi	4,4-Dimethyloctan-2-one	>90%
(n-Bu)₂CuLi	4-Butyl-4-methyloctan-2-one	85-95%

| (Ph)₂CuLi | 4-Methyl-4-phenyloctan-2-one | 80-90% |

Selective Reduction to Synthesize Allylic Alcohols

The conversion of the enone to an allylic alcohol opens a gateway to a host of other functionalizations. While a strong reducing agent like LiAlH₄ would reduce both the ketone and the alkene, a more selective approach is required to preserve the double bond. The Luche reduction is the authoritative method for this transformation.

Causality of Experimental Choice: The Luche reduction employs NaBH₄ in the presence of a lanthanide salt, typically cerium(III) chloride (CeCl₃). The Ce³⁺ ion coordinates to the carbonyl oxygen, increasing its electrophilicity and promoting a rapid 1,2-hydride attack. This outcompetes the slower 1,4-addition pathway, resulting in high selectivity for the allylic alcohol.

Protocol 3.1: Luche Reduction of 4-Methyloct-3-en-2-one

Materials:

• 4-Methyloct-3-en-2-one

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Setup: In a round-bottom flask, dissolve 4-Methyloct-3-en-2-one (1.0 eq) and CeCl₃·7H₂O (1.1 eq) in methanol at room temperature. Stir until the cerium salt is fully dissolved.

• Reduction: Cool the solution to 0 °C in an ice bath. Add NaBH₄ (1.1 eq) portion-wise over 10 minutes. Vigorous gas evolution (H₂) will be observed.

• Reaction Monitoring: Stir at 0 °C for 30-60 minutes. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Carefully quench the reaction by adding 1 M HCl until the solution is acidic (pH ~2-3).

• Extraction and Purification: Remove most of the methanol via rotary evaporation. Extract the remaining aqueous residue with DCM (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. The resulting allylic alcohol, 4-methyloct-3-en-2-ol, can be purified by flash chromatography if necessary.

Comparative Analysis of Reducing Agents:

Reagent System	Predominant Reaction	Product
NaBH₄ / CeCl₃ (Luche)	1,2-Reduction	Allylic Alcohol
NaBH₄ (alone)	Mixture of 1,2- and 1,4-Reduction	Allylic Alcohol & Saturated Ketone
LiAlH₄	Reduces both C=O and C=C	Saturated Alcohol

| H₂ / Pd/C | Reduces both C=O and C=C | Saturated Alcohol |

Oxidative Cleavage via Ozonolysis

The carbon-carbon double bond in 4-Methyloct-3-en-2-one can be cleaved to yield smaller, functionalized molecules using ozonolysis. This method provides a reliable way to break down the carbon skeleton into predictable fragments.[2]

Causality of Experimental Choice: Ozonolysis is a highly specific and efficient method for cleaving alkenes. The choice of workup procedure determines the final products. A reductive workup (e.g., with dimethyl sulfide, DMS) cleaves the intermediate ozonide to yield aldehydes and/or ketones without over-oxidation.[2]

Caption: Ozonolysis workflow with reductive workup.

Protocol 4.1: Ozonolysis of 4-Methyloct-3-en-2-one

Materials:

• 4-Methyloct-3-en-2-one

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH), anhydrous

• Ozone (O₃) from an ozone generator

• Dimethyl sulfide (DMS)

Procedure:

• Setup: Dissolve 4-Methyloct-3-en-2-one (1.0 eq) in a mixture of DCM and MeOH (e.g., 9:1 ratio) in a flask equipped with a gas dispersion tube. Cool the solution to -78 °C.

• Ozonolysis: Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a persistent blue color, indicating an excess of ozone. Alternatively, a triphenylphosphine indicator can be used.

• Purge: Once the reaction is complete, bubble argon or nitrogen through the solution for 10-15 minutes to remove all excess ozone. This is a critical safety step.

• Reductive Workup: While the solution is still at -78 °C, add dimethyl sulfide (DMS, 2-3 eq) dropwise.

• Completion: Allow the reaction mixture to slowly warm to room temperature and stir for at least 2 hours (or overnight).

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess DMS. The resulting crude mixture of pentan-2-one and 2-oxopropanal can be used directly or purified by appropriate methods if necessary.

Conclusion

4-Methyloct-3-en-2-one is a highly adaptable precursor in organic synthesis. Its value extends beyond its simple structure, offering strategic entry points to a wide array of molecular frameworks. By leveraging the distinct reactivity of its conjugated system—through 1,4-additions for skeletal elaboration, selective 1,2-reductions for access to allylic alcohols, or oxidative cleavage for molecular fragmentation—researchers can efficiently advance their synthetic campaigns. The protocols detailed herein provide a robust foundation for harnessing the full potential of this versatile building block in drug discovery and materials science.

References

• PubChem. (E)-4-Methyloct-3-en-2-one. National Center for Biotechnology Information. [Link]

• Chegg. Predict the major products of the following reactions. a. E- 3-methyloct-3-ene+ ozone, then Me2S. [Link]

Sources

• 1. (E)-4-Methyloct-3-en-2-one | C9H16O | CID 12868980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vaia.com [vaia.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Coupling Reactions for 4-Methyloct-3-en-2-one

Welcome to the technical support center for optimizing cross-coupling reactions involving 4-methyloct-3-en-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with α,β-unsaturated ketone substrates. Here, we address common experimental challenges through a series of troubleshooting guides and frequently asked questions, grounding our advice in established chemical principles and field-proven insights.

Section 1: Troubleshooting Guide

This section is formatted to address the most pressing issues encountered during experimentation, starting with the most common problem: low or no product yield.

Issue: Low or No Conversion

Question: My cross-coupling reaction with 4-methyloct-3-en-2-one has failed or resulted in a very low yield. What are the first things I should check?

Answer: When a cross-coupling reaction underperforms, a systematic evaluation of the foundational parameters is the most effective troubleshooting approach. The active catalytic species in most palladium-catalyzed cross-couplings is a Pd(0) complex, which is highly sensitive to environmental factors.[1]

Initial Diagnostic Checklist:

• Integrity of the Inert Atmosphere: The exclusion of oxygen is critical. Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) species, effectively halting the catalytic cycle.[1] Ensure your reaction vessel was properly purged with a high-purity inert gas (argon or nitrogen) using a Schlenk line or by performing at least three vacuum-backfill cycles.[1]

• Quality of Solvents and Reagents: The presence of water and oxygen can be detrimental.[1] Always use anhydrous, degassed solvents. Solvents can be degassed by methods such as freeze-pump-thaw cycles or by sparging with an inert gas for at least 30 minutes.[1] Ensure all reagents, especially the organometallic partner, are pure and have been handled under inert conditions.

• Catalyst and Ligand Viability:

  • Precatalyst Activation: Many modern protocols use stable Pd(II) precatalysts that require in situ reduction to the active Pd(0) species.[1][2] If this reduction is inefficient, the concentration of the active catalyst will be too low.[1]

  • Ligand Integrity: Phosphine ligands, which are commonly employed, are highly susceptible to oxidation.[1] Store them under an inert atmosphere and verify their purity if they have been handled in the air. Oxidized phosphine ligands can act as catalyst poisons.

Question: I've confirmed my setup is inert and my reagents are pure, but the yield is still poor. What are the next steps for optimization?

Answer: With the fundamentals secured, the next phase involves a systematic screen of the reaction parameters. The interplay between the catalyst, ligand, base, and solvent is crucial for success, especially with a sterically hindered substrate like 4-methyloct-3-en-2-one.

Systematic Optimization Strategy:

• Ligand Screening: The ligand stabilizes the palladium center and modulates its reactivity. For hindered enones, sterically bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often required to promote efficient oxidative addition and reductive elimination.[3][4]

• Base Selection: The base plays a critical role in the transmetalation step of many cross-coupling reactions (like Suzuki-Miyaura).[5] Its strength, solubility, and steric profile can dramatically impact the reaction rate and outcome. If a common inorganic base like K₂CO₃ fails, consider screening others such as Cs₂CO₃, K₃PO₄, or an organic base like triethylamine (for Heck and Sonogashira reactions).[6]

• Solvent Effects: The solvent influences the solubility of reagents and the stability of the catalytic species.[6] Aprotic polar solvents like DMF, dioxane, or THF are common choices. If solubility is an issue, a solvent screen is warranted.

• Temperature Control: Cross-coupling reactions often require elevated temperatures to overcome activation barriers.[6] However, excessive heat can lead to catalyst decomposition and side reactions.[6] Incrementally increase the temperature (e.g., from 80 °C to 110 °C) while monitoring for product formation and the appearance of palladium black.

Issue: Significant Side Product Formation

Question: I'm observing a significant amount of homocoupled byproducts from my organometallic reagent (e.g., biaryls in a Suzuki reaction). How can I suppress this?

Answer: Homocoupling is a common side reaction in many cross-coupling protocols.[7] It often arises from competitive reaction pathways that can be influenced by the reaction conditions.

Strategies to Minimize Homocoupling:

• Optimize Ligand-to-Metal Ratio: In many cases, the active catalyst is a monoligated palladium(0) species.[3] Using a slight excess of ligand can sometimes suppress side reactions, but a large excess can inhibit catalysis. A 1:1 to 1:2.2 Pd:ligand ratio is a common starting point.

• Control Rate of Addition: Slowly adding the organometallic reagent can maintain its low concentration in the reaction mixture, disfavoring the homocoupling pathway relative to the desired cross-coupling.

• Re-evaluate the Base and Solvent: The choice of base can influence the rate of transmetalation versus competing pathways. In some cases, a weaker base or a different solvent system can minimize homocoupling.

Question: My starting enone is being consumed, but I'm primarily forming products other than the desired cross-coupled product. What is happening?

Answer: With α,β-unsaturated ketones, several side reactions are possible due to the conjugated system. The β-carbon is electrophilic, making it susceptible to nucleophilic attack.[8][9]

Potential Side Reactions and Solutions:

• 1,4-Conjugate Addition (Michael Addition): The organometallic reagent or the base can act as a nucleophile and add to the β-carbon of the enone.[8][10] This is a particularly common issue in Heck reactions with cyclic enones.[11]

  • Solution: Modifying the catalyst system can favor the desired cross-coupling pathway. For instance, in Heck reactions, certain ligand and base combinations are known to overcome this issue.[12] The use of oxidative Heck conditions (Pd(II) catalysis) can also circumvent this problem.[11][13]

• β-Hydride Elimination: This can be a competing pathway, especially with alkyl coupling partners, leading to the formation of an alkene and a hydrodehalogenated arene.[14]

  • Solution: The choice of ligand is critical. Ligands that promote rapid reductive elimination can outcompete β-hydride elimination.[15]

• Decomposition: The starting enone or the product may be unstable under the reaction conditions (e.g., high temperature, strong base).

  • Solution: Monitor the reaction at lower temperatures. If decomposition is observed, a milder base or a shorter reaction time may be necessary.

Issue: Catalyst Deactivation

Question: My reaction starts but then stalls, and I observe a black precipitate. What does this signify?

Answer: The formation of a black precipitate, commonly known as "palladium black," indicates the agglomeration of the Pd(0) catalyst.[6] This precipitated form is catalytically inactive and is a common mode of catalyst deactivation.

Causes and Prevention of Palladium Black Formation:

• Ligand Dissociation/Decomposition: If the ligand dissociates from the palladium center or decomposes at high temperatures, the "naked" Pd(0) atoms can aggregate.[6]

  • Solution: Employ more robust ligands, such as chelating diphosphine ligands or bulky monodentate ligands that bind strongly to the metal center.[6] Increasing the ligand-to-palladium ratio slightly can also help maintain catalyst stability.

• High Temperature: Excessive heat accelerates both ligand decomposition and catalyst agglomeration.[6]

  • Solution: Determine the minimum temperature required for efficient conversion. Run the reaction at the lowest effective temperature.

• Impurities: Certain impurities in the reagents or solvent can poison the catalyst and lead to its decomposition.

  • Solution: Ensure all starting materials are purified to remove potential catalyst poisons.[6]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is generally most suitable for a sterically hindered α,β-unsaturated ketone like 4-methyloct-3-en-2-one?

There is no single "best" reaction, as the optimal choice depends on the desired transformation (e.g., arylation, vinylation, alkynylation).

• Suzuki-Miyaura Coupling: This is often a robust and reliable choice for C(sp²)–C(sp²) bond formation due to the high functional group tolerance and the commercial availability of a vast array of boronic acids.[14] The reaction conditions are generally mild.

• Heck Reaction: Ideal for the arylation or vinylation of the double bond. However, reactions with cyclic or sterically hindered enones can be challenging and may lead to side products like conjugate addition products.[11][12] Careful optimization of the ligand and base system is critical.[12]

• Sonogashira Coupling: This is the premier method for introducing an alkyne moiety. The reaction is typically high-yielding but often requires a copper(I) co-catalyst and anhydrous, anaerobic conditions.[16][17]

Q2: What are good general starting conditions for a Suzuki-Miyaura coupling of an aryl bromide with 4-methyloct-3-en-2-one (as a hypothetical vinyl boronic acid derivative)?

The following table provides a robust starting point for optimization.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd₂(dba)₃ (1-2 mol %) or Pd(OAc)₂ (2-4 mol %)	Common, reliable Pd(0) or Pd(II) precursors.
Ligand	SPhos or XPhos (1.1-1.2 equiv. to Pd)	Bulky, electron-rich ligands that promote oxidative addition and are effective for hindered substrates.[3]
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)	Strong, non-nucleophilic bases that are effective in promoting transmetalation.
Solvent	Toluene/H₂O (e.g., 10:1 ratio) or Dioxane/H₂O	Biphasic systems are often effective for Suzuki couplings. Anhydrous conditions with a base like CsF can also be screened.
Temperature	80–110 °C	Sufficient to overcome activation energies without causing significant catalyst decomposition.

Q3: Can I use metals other than palladium for these cross-coupling reactions?

Yes, nickel-based catalysts are a common alternative to palladium.[5] Nickel is more earth-abundant and less expensive. However, nickel catalysis often requires different ligands and may be more sensitive to functional groups.[3] For specific transformations, other metals like iron or chromium have also been used in cross-coupling chemistry.[18][19]

Section 3: Diagrams and Workflows

General Catalytic Cycle for Cross-Coupling

The following diagram illustrates the fundamental steps in a typical palladium-catalyzed cross-coupling reaction. Understanding this cycle is key to diagnosing issues; for example, a failure to form products may indicate a problem with the initial oxidative addition step.

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Troubleshooting Workflow for Low Yield

This decision tree provides a logical path for troubleshooting failed or low-yielding reactions.

Caption: A decision tree for troubleshooting low-yield reactions.

Section 4: Experimental Protocols

General Protocol for Setting Up a Cross-Coupling Reaction

This protocol outlines the essential steps for ensuring an inert reaction environment.

Materials:

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Septa and needles

• Schlenk line with high-purity argon or nitrogen

• Anhydrous, degassed solvent

• Palladium precatalyst and phosphine ligand

• Coupling partners (e.g., aryl halide and organoboron reagent)

• Base

Procedure:

• Vessel Preparation: Add the palladium precatalyst, ligand, and base to the reaction vessel in a glovebox or under a positive flow of inert gas. If handling in the open, add the solids quickly and immediately begin the inerting process.

• Inerting the Atmosphere: Seal the vessel with a septum. Connect it to a Schlenk line and perform a minimum of three vacuum-backfill cycles with argon or nitrogen to thoroughly remove oxygen and moisture.[1]

• Reagent Addition:

  • Add the degassed solvent via a syringe.

  • Add the coupling partners. If liquid, add via syringe. If solid, they can be added at the beginning with the catalyst and base.

• Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block and stir at the desired temperature.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert conditions if necessary) and analyzing them by TLC, GC-MS, or LC-MS.

• Workup: Once complete, cool the reaction to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure for purification.[1]

References

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Center for Biotechnology Information. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Chromium-Catalyzed Cross-Coupling of Methyl Ketones with Cyclic Ketones toward the Selective Synthesis of β-Branched β,γ-Unsaturated Ketones. ACS Publications. [Link]

• Understanding and Controlling the Mizoroki–Heck Reaction of Cyclic Enones. ACS Publications. [Link]

• Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. ResearchGate. [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Royal Society of Chemistry. [Link]

• Reactions of α,β-unsaturated Aldehydes and Ketones. Vancouver Island University. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Publications. [Link]

• Stille reaction. Wikipedia. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Royal Society of Chemistry. [Link]

• A novel approach to synthesis of alpha,beta-unsaturated ketones. ResearchGate. [Link]

• Enantioselective oxidative boron Heck reactions. Royal Society of Chemistry. [Link]

• A General Synthesis of Cross-Conjugated Enynones through Pd Catalyzed Sonogashira Coupling with Triazine Esters. National Center for Biotechnology Information. [Link]

• Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. Royal Society of Chemistry. [Link]

• α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction. MDPI. [Link]

• The Stille Reaction, 38 Years Later. ACS Publications. [Link]

• Cross-Coupling Reaction with Lithium Methyltriolborate. ResearchGate. [Link]

• Prominent Ligand Types in Modern Cross-Coupling Reactions. ResearchGate. [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library. [Link]

• Heck Reaction—State of the Art. MDPI. [Link]

• Transition Metal Catalyzed Cross Coupling Reactions of Unactivated Alkyl Halides. University of Illinois Urbana-Champaign. [Link]

• The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• Regioselective Reductive Cross-Coupling Reaction. SlideShare. [Link]

• Catalytic cross-coupling reactions. Ruhr-Universität Bochum. [Link]

• α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction. ResearchGate. [Link]

• Suzuki reaction. Wikipedia. [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Organic Chemistry. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. National Center for Biotechnology Information. [Link]

• Stille Coupling. Chemistry LibreTexts. [Link]

• Regioselective Heck Reactions of Indene: A Switch of Regioselectivity by the Phenolate Ligand. ACS Publications. [Link]

• General and Practical Route to Diverse 1,3-(Difluoro)alkyl bicyclo[1.1.1]-Aryl Pentanes Enabled by an Fe-Catalyzed Multicomponent Radical Coupling. ChemRxiv. [Link]

• Alpha-Beta Unsaturated Aldehyde & Ketone Reactions. YouTube. [Link]

• Asymmetric Cross-Coupling of Aldehydes with Diverse Carbonyl or Iminyl Compounds by Photoredox-Mediated Cobalt Catalysis. ACS Publications. [Link]

• Mechanisms of the Mizoroki–Heck Reaction. SciSpace. [Link]

• One-pot, modular approach to functionalized ketones via nucleophilic addition/Buchwald–Hartwig amination strategy. Royal Society of Chemistry. [Link]

• Stereoretentive Iron-catalyzed Cross-coupling of an Enol Tosylate with MeMgBr. Organic Syntheses. [Link]

• Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive. University of Groningen. [Link]

• Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. MDPI. [Link]

• 19.13: Conjugate Nucleophilic Addition to α,β‑Unsaturated Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Practice for Proton Guru Lesson VI.20: alpha,beta-unsaturated carbonyls. YouTube. [Link]

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preventing oxidation and degradation of 4-Methyloct-3-EN-2-one during storage

Welcome to the technical support guide for 4-Methyloct-3-en-2-one. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable unsaturated ketone. Improper storage can lead to oxidation and degradation, compromising experimental results and product quality. This guide provides in-depth, evidence-based answers and protocols to prevent these issues.

Section 1: Understanding the Degradation Pathways

4-Methyloct-3-en-2-one possesses two key structural features that make it susceptible to degradation: a carbon-carbon double bond (alkene) and a ketone functional group. The primary pathway of degradation during storage is autoxidation, a free-radical chain reaction initiated by atmospheric oxygen.

Key Degradation Mechanisms:

• Autoxidation: The allylic protons (hydrogens on the carbon adjacent to the double bond) are susceptible to abstraction, initiating a free-radical chain reaction with oxygen. This leads to the formation of hydroperoxides, which are unstable and can decompose into a variety of smaller carbonyl compounds (aldehydes, ketones) and carboxylic acids, or initiate polymerization. This process is accelerated by light, heat, and trace metal impurities.

• Oxidative Cleavage: Under more aggressive oxidizing conditions, the double bond itself can be cleaved, breaking the molecule into smaller fragments[1]. While less common during simple storage, it highlights the inherent reactivity of the alkene group.

• Acid/Base Instability: Like many ketones, 4-Methyloct-3-en-2-one can be unstable in strongly acidic or basic conditions, which can catalyze aldol-type reactions or other rearrangements[2][3].

Below is a simplified representation of the autoxidation process, which is the most common cause of degradation during storage.

Caption: Simplified autoxidation pathway for unsaturated ketones.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for neat (undiluted) 4-Methyloct-3-en-2-one?

A1: For optimal stability, neat 4-Methyloct-3-en-2-one should be stored under a combination of protective measures. The recommended hierarchy of storage conditions is detailed in the table below. The core principles are to minimize exposure to oxygen, light, and heat[4].

Condition Tier	Temperature	Atmosphere	Container	Expected Stability
Optimal (Long-Term)	-20°C to -80°C[5]	Inert Gas (Argon or Nitrogen)[6]	Amber Glass Vial w/ PTFE-lined cap	> 24 months
Good (Intermediate-Term)	2-8°C	Inert Gas (Argon or Nitrogen)	Amber Glass Vial w/ PTFE-lined cap	6-24 months
Acceptable (Short-Term)	2-8°C	Air	Amber Glass Vial w/ PTFE-lined cap	< 6 months
Not Recommended	Room Temperature (e.g., 25°C)[7][8]	Air	Clear or Plastic Container	Weeks to months; high risk of degradation

Q2: My sample of 4-Methyloct-3-en-2-one has turned yellow. What does this signify and is it still usable?

A2: A yellow discoloration is a common visual indicator of degradation. It is often caused by the formation of conjugated polymeric species or small, colored carbonyl byproducts resulting from oxidation. While the compound may not be completely degraded, its purity is compromised. We strongly recommend re-analyzing the material by a purity-indicating method like GC or HPLC before use. For high-sensitivity applications, using a discolored sample is not advised as the impurities could cause significant experimental artifacts.

Q3: I need to store 4-Methyloct-3-en-2-one in solution. What solvent and stabilizers are recommended?

A3: When preparing solutions for storage, the choice of solvent is critical. Use high-purity, peroxide-free aprotic solvents like acetonitrile, ethyl acetate, or acetone. Avoid ethers like THF or diethyl ether unless they are freshly purified, as they can contain peroxides that accelerate degradation.

To significantly extend the shelf-life of a solution, the addition of an antioxidant is highly recommended. Hindered phenolic antioxidants are very effective free-radical scavengers[9][10].

• Recommended Antioxidant: Butylated hydroxytoluene (BHT).

• Working Concentration: 0.01% to 0.1% (w/v). A combination of antioxidants, such as BHT with ascorbic acid and a chelating agent like citric acid, can provide even greater, synergistic protection against oxidation[11].

Q4: How can I quantitatively check if my stored sample has degraded?

A4: Visual inspection is only a preliminary check. For a definitive assessment, quantitative analysis is required.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These are the preferred methods. A stability-indicating chromatographic method should be used. Degradation is confirmed by a decrease in the peak area of 4-Methyloct-3-en-2-one and the appearance of new peaks, typically at earlier retention times, corresponding to more polar degradation products[12][13].

• Peroxide Test Strips: Since hydroperoxides are a key intermediate in autoxidation, testing for their presence is a direct and rapid way to assess oxidative degradation. Commercially available test strips can detect low levels of peroxides. A positive test indicates that the autoxidation process has begun.

Q5: What are the safety risks associated with degraded 4-Methyloct-3-en-2-one?

A5: The primary safety concern with degraded unsaturated compounds is the presence of peroxides and hydroperoxides. These compounds can be thermally and shock-sensitive, posing an explosion hazard, particularly if the material is concentrated or heated. If significant degradation is suspected, especially if solids or crystals are observed around the cap of the container, handle the material with extreme caution and consult your institution's safety officer.

Section 3: Troubleshooting Guide

This guide addresses common problems encountered by users, providing a logical path to identify the cause and find a solution.

Caption: Troubleshooting workflow for suspected degradation.

Problem: I am observing unexpected peaks in my HPLC/GC analysis of a stored sample.

• Question: What are the storage conditions and age of the sample?

  • Answer: If the sample was stored at room temperature or exposed to air, the new peaks are almost certainly degradation products. The presence of these impurities can interfere with your reaction or assay. It is highly recommended to discard this batch and use a new, verified lot. To prevent recurrence, implement the optimal storage conditions outlined in the FAQ section.

Problem: My experiments are showing poor reproducibility when using an older batch of 4-Methyloct-3-en-2-one.

• Question: Have you re-qualified the purity of the older batch against a new, certified reference lot?

  • Answer: Poor reproducibility is a classic symptom of using a partially degraded reagent. The effective concentration of the active compound is lower than assumed, and the degradation byproducts may act as inhibitors or catalysts in your system. Before proceeding, perform a quantitative purity analysis (e.g., GC with an internal standard) to determine the actual concentration of 4-Methyloct-3-en-2-one. If the purity has dropped by more than a few percent, the batch should be discarded.

Section 4: Protocols for Ensuring Stability

Adherence to standardized protocols is the most effective way to prevent degradation.

Protocol 4.1: Preparation of a Stabilized Stock Solution

This protocol describes how to prepare a 10 mg/mL stock solution in acetonitrile stabilized with BHT.

• Materials:

  • New, unopened vial of 4-Methyloct-3-en-2-one.

  • High-purity, anhydrous acetonitrile.

  • Butylated hydroxytoluene (BHT).

  • Calibrated analytical balance.

  • Volumetric flasks (Class A).

  • Amber glass storage vials with PTFE-lined caps.

• Procedure:

  • Prepare a 1 mg/mL stock solution of BHT in acetonitrile.

  • Weigh 100 mg of 4-Methyloct-3-en-2-one into a 10 mL volumetric flask.

  • Add 100 µL of the 1 mg/mL BHT stock solution to the flask. This achieves a final BHT concentration of 0.01% (w/v).

  • Dissolve the compound and bring the flask to the 10 mL mark with acetonitrile. Mix thoroughly.

  • Aliquot the solution into smaller, single-use amber glass vials.

  • Proceed to Protocol 4.2 to blanket the aliquots with inert gas before capping and storing.

Protocol 4.2: Inert Gas Blanketing for Long-Term Storage

This procedure removes atmospheric oxygen from the vial headspace, a critical step for preventing oxidation.

• Materials:

  • Vial containing the compound (neat or in solution).

  • A cylinder of high-purity argon or nitrogen gas with a regulator.

  • A long, sterile needle or cannula attached to tubing from the regulator.

  • A second, shorter "vent" needle.

• Procedure:

  • Set the gas regulator to a very low, gentle flow rate (e.g., 1-2 psi). A high-pressure stream can splash the material.

  • Carefully insert the long gas inlet needle into the vial, ensuring the tip is just above the surface of the liquid or solid.

  • Insert the short vent needle into the vial cap, ensuring its tip is well above the gas inlet tip.

  • Gently flush the headspace with the inert gas for 30-60 seconds. The inert gas is denser than air and will displace the oxygen, which exits through the vent needle.

  • While the gas is still flowing, remove the vent needle first, then the gas inlet needle, and immediately seal the vial tightly with its PTFE-lined cap.

  • Store the sealed vial at the appropriate temperature (ideally ≤ -20°C).

By implementing these robust storage and handling procedures, you can ensure the long-term integrity of your 4-Methyloct-3-en-2-one, leading to more reliable and reproducible scientific outcomes.

References

• Antioxidant stabilizer system for pharmaceutical formulations. (n.d.). Google Patents.
• S. Ilham, Z., et al. (2023). Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. Polymers.

• Walker, H. K., Hall, W. D., & Hurst, J. W. (Eds.). (1990). Clinical Methods: The History, Physical, and Laboratory Examinations (3rd ed.). Butterworths. Retrieved March 24, 2026, from [Link]

• Ghazalli, N. A., & Baidurah, S. (2021). Natural Antioxidants in Organic Foods: A Chemical Perspective. Journal of Food and Nutritional Disorders.
• FDA. (n.d.). 3.2.S.7.1 Stability Summary and Conclusions. accessdata.fda.gov.
• Arrigo, A., et al. (2024). Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. MDPI.
• SpecialChem. (2025). Antioxidants & Stabilizers for Polyolefins (PP, PE) | Selection Guide.
• American Association for Clinical Chemistry. (n.d.). EKF Diagnostics USA (Stanbio Laboratory).
• Li, Y., et al. (2020). High-Throughput Fluorescence Assay for Ketone Detection and Its Applications in Enzyme Mining and Protein Engineering. ACS Omega.
• PubChem. (n.d.). (E)-4-Methyloct-3-en-2-one. National Center for Biotechnology Information.
• The determination of ketone bodies: Preanalytical, analytical and physiological considerations. (2025). ResearchGate.

• Dhatariya, K., & Glaser, N. (2020). Update on Measuring Ketones. Diabetes Technology & Therapeutics. Retrieved March 24, 2026, from [Link]

• Practices for Proper Chemical Storage. (n.d.).
• Degradation pathways of 4-methylmethcathinone in alkaline solution and stability of methcathinone analogs in various pH solutions. (n.d.). ResearchGate.
• Technical Support Center: Stability and Storage of β-Amino Ketones. (2025). BenchChem.
• Chemical Storage Guidelines. (2022). Environmental Health & Safety.
• Guideline on stability testing for applications for variations to a marketing authorisation. (2025). European Medicines Agency (EMA).
• Predict the major products of the following reactions. (b) (Z)-3-methyloct-3-ene + warm, concentrated KMnO4. (n.d.). Pearson.
• KEGG PATHWAY: Degradation of aromatic compounds. (n.d.).
• Chemical Segregation and Storage Guide. (n.d.). University of Louisville.
• Koch, R., et al. (1998). Stability of ketone bodies in serum in dependence on storage time and storage temperature. Journal of Clinical Chemistry and Clinical Biochemistry.
• Church, C. D., Tratnyek, P. G., & Scow, K. M. (2000). Pathways for the degradation of MTBE and other fuel oxygenates by isolate PM1. ACS National Meeting Book of Abstracts.

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resolving baseline noise in 4-Methyloct-3-EN-2-one HPLC analysis

Welcome to the technical support center for the HPLC analysis of 4-Methyloct-3-en-2-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a specific focus on achieving a stable and quiet baseline. As a Senior Application Scientist, my goal is to provide you with not just steps, but the underlying scientific reasoning to empower your experimental choices.

Understanding the Foundation: What is Baseline Noise?

In an ideal High-Performance Liquid Chromatography (HPLC) run, the detector's signal, in the absence of an analyte, should be a perfectly flat, horizontal line—the baseline. However, in practice, this line often exhibits fluctuations, which we categorize as noise.[1] Baseline noise is the random or periodic variation in the detector signal when only the mobile phase is passing through the system.[1][2]

The significance of a quiet baseline cannot be overstated. The ratio of the analyte's signal height to the average baseline noise (Signal-to-Noise Ratio, S/N) is a critical measure of method sensitivity.[1][3] A high level of noise can obscure small peaks, leading to inaccurate quantification and a higher limit of detection (LOD).[2]

This guide will walk you through a systematic approach to diagnosing and resolving baseline issues in your analysis of 4-Methyloct-3-en-2-one, an α,β-unsaturated ketone suitable for UV detection.

Systematic Troubleshooting Approach

When encountering baseline noise, a methodical approach is crucial to avoid unnecessary changes and efficiently identify the root cause. The first step is to characterize the noise, then systematically isolate components of the HPLC system.

Diagram: Troubleshooting Workflow for HPLC Baseline Noise

Caption: A logical workflow for diagnosing the root cause of HPLC baseline noise.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My baseline is fuzzy and shows high-frequency, random noise. What are the most likely causes?

A1: High-frequency, random noise often points to issues with the mobile phase, the detector, or air in the system.

• Cause - Mobile Phase Contamination: This is one of the most common culprits.[3][4] Using low-purity solvents, expired reagents, or water that is not specifically designated for HPLC can introduce impurities that absorb UV light at your detection wavelength, creating noise.[3][5] Bacterial growth in improperly stored aqueous mobile phases can also produce byproducts that interfere with the baseline.

  • Solution: Always use HPLC-grade or higher solvents and freshly prepared mobile phases.[4][5][6] Filter all aqueous buffers through a 0.45 µm or 0.22 µm membrane filter before use to remove particulates and microbial contamination.[6][7] It is best practice to prepare fresh mobile phase daily.[8][9]

• Cause - Inadequate Degassing: Dissolved gases in the mobile phase can form microbubbles as the solvent moves from the high-pressure side (column) to the low-pressure side (detector flow cell).[1] These bubbles cause shifts in the refractive index and scatter light within the flow cell, leading to sharp spikes or a generally noisy baseline.[1]

  • Solution: Ensure your mobile phase is thoroughly degassed using an inline degasser, sonication, vacuum filtration, or helium sparging.[8][10] Verify that your system's inline degasser is functioning correctly.[3]

• Cause - Detector Lamp or Flow Cell Issues: An aging UV detector lamp will have decreased light output (lower energy), which reduces the signal-to-noise ratio and can manifest as noise.[11] Contamination or air trapped within the flow cell can also scatter light and cause significant noise.

  • Solution: Check the lamp energy via your instrument's diagnostic software. Replace the lamp if it is nearing the end of its lifespan. To clean the flow cell, flush it with a strong, non-buffered solvent like methanol or isopropanol. For persistent contamination, flushing with 1N nitric acid may be necessary (always check your detector's manual first and never use hydrochloric acid).[5]

Q2: I'm observing a periodic, pulsing baseline that seems to correlate with the pump strokes. What's wrong?

A2: A pulsating baseline is almost always a sign of a problem with the pump's flow delivery. The detector is sensitive to the slight pressure changes caused by inconsistent flow.

• Cause - Pump Check Valves or Seals: The most common cause is a faulty or dirty check valve that is not sealing properly, causing pressure fluctuations.[3][12][13] Worn pump seals can also lead to leaks and inconsistent flow.[3]

  • Solution: First, try priming the pump on all solvent lines to dislodge any trapped air bubbles. If the problem persists, the check valves may need to be cleaned (e.g., by sonication in isopropanol) or replaced.[1][12] Pump seals are consumable parts and should be replaced as part of a regular preventive maintenance schedule, typically annually.[3]

• Cause - Air Trapped in the Pump: Air bubbles trapped in the pump head will compress differently than the liquid mobile phase, leading to significant pressure pulsations.[1]

  • Solution: Purge the pump thoroughly according to the manufacturer's instructions. Running the pump at a high flow rate (e.g., 5 mL/min) with the outlet disconnected and directed to waste can help dislodge stubborn bubbles.

Q3: My baseline is consistently drifting upwards or downwards during the analysis. How can I fix this?

A3: Baseline drift is a low-frequency issue often related to temperature, column equilibration, or mobile phase composition, especially in gradient runs.[1][12]

• Cause - Insufficient Column Equilibration: When a new mobile phase is introduced, the stationary phase of the column requires time to fully equilibrate. During this period, the column may continuously "bleed" previously adsorbed molecules, causing the baseline to drift.[5][12]

  • Solution: Always allow the column to equilibrate with the mobile phase for a sufficient amount of time before starting your analysis. This may take 10-20 column volumes for simple reversed-phase methods, but could be much longer for methods using ion-pairing reagents.[5]

• Cause - Temperature Fluctuations: Both the column and the detector flow cell are sensitive to changes in ambient temperature.[4][12] If the laboratory temperature is not stable, it can cause the refractive index of the mobile phase to change, resulting in baseline drift.[12]

  • Solution: The most effective solution is to use a column oven to maintain a constant, stable temperature for the analytical column.[4] Insulating any exposed tubing between the column and the detector can also help minimize temperature effects.[9]

• Cause - Mobile Phase Mismatch (Gradient Elution): In gradient analysis, the composition of the mobile phase changes over time. If the different mobile phase components (e.g., Solvent A and Solvent B) have significantly different UV absorbance at the detection wavelength, the baseline will drift as the composition changes.[12]

  • Solution: Check the absorbance of each of your mobile phase solvents individually at the analytical wavelength. If one absorbs significantly more than the other, you may need to add a small amount of the higher-absorbing solvent to the lower-absorbing one to balance their absorbance profiles.[12]

Q4: I suspect my column is the source of the noise. How can I confirm this and what should I do?

A4: A contaminated column can leach impurities into the mobile phase, causing baseline noise and other chromatographic problems.[3][11]

• Diagnostic Test: To determine if the column is the source of the noise, replace it with a zero-dead-volume union and run the mobile phase through the system directly to the detector.[3] If the baseline becomes stable, the column is the culprit. If the noise persists, the problem lies elsewhere in the system (e.g., pump, mobile phase, or detector).[14]

• Solution - Column Cleaning: If the column is contaminated, it needs to be thoroughly cleaned. It's essential to disconnect the column from the detector during cleaning to prevent contaminants from being flushed into the flow cell.[15]

  Table 1: General Reversed-Phase (C18) Column Cleaning Protocol

  Step	Solvent	Column Volumes	Purpose
  1	Mobile Phase (without buffer salts)	10-20	To remove buffer salts that can precipitate in high organic solvent.
  2	100% Water (HPLC-Grade)	10-20	To remove any remaining salts and polar contaminants.
  3	100% Acetonitrile or Methanol	10-20	To remove moderately non-polar contaminants.
  4	100% Isopropanol	10-20	To remove strongly retained non-polar contaminants.
  5	100% Acetonitrile or Methanol	5-10	To prepare the column for re-equilibration.

  | 6 | Starting Mobile Phase | 20+ | Re-equilibrate the column for analysis. |

  Note: This is a general guide. Always consult the column manufacturer's specific care and use instructions.[16][17]

Preventive Maintenance Protocols

The most effective troubleshooting is prevention. Implementing routine maintenance can significantly reduce the occurrence of baseline issues.

Protocol 1: Best Practices for Mobile Phase Preparation

• Use High-Purity Reagents: Always start with HPLC-grade solvents, reagents, and water (e.g., Type I, 18.2 MΩ·cm).[6]

• Measure Components Separately: When preparing a mixed mobile phase by volume, measure each component separately before combining them to account for volume contraction.[6] For example, to make 1L of 70:30 Acetonitrile:Water, measure 700 mL of ACN and 300 mL of water in separate graduated cylinders, then mix.[7]

• Filter and Degas: Filter all aqueous components through a 0.22-0.45 µm filter.[6][7] Thoroughly degas the final mixed mobile phase using an inline degasser, sonication, or vacuum.[8]

• Prepare Fresh and Label: Prepare mobile phases fresh daily, especially aqueous buffers which are prone to microbial growth.[8][9] Clearly label bottles with the composition, date, and your initials.[8]

• Never Top Off: Do not add fresh mobile phase to a bottle containing an old batch. Always use a clean reservoir and replace the entire volume.[8]

Protocol 2: Routine System and Column Care

• Use Guard Columns: A guard column is a small, disposable column installed before the main analytical column. It acts as a filter, trapping particulates and strongly retained compounds from the sample, thereby protecting and extending the life of the more expensive analytical column.[18]

• Filter Samples: Before injection, filter all samples through a syringe filter (e.g., 0.22 µm) compatible with your sample solvent to remove particulates that could clog the column frit.[4][15]

• Implement a Shutdown Method: At the end of the day, do not leave the column sitting in a buffered mobile phase. Flush the system and column with a high-organic, non-buffered solvent (e.g., 80:20 Acetonitrile:Water) to remove salts and prevent corrosion and microbial growth.[16]

• Proper Long-Term Storage: For storage longer than a few days, flush the column according to the manufacturer's instructions and store it in an appropriate solvent, typically 100% acetonitrile or methanol for reversed-phase columns.[16][19] Ensure the end plugs are tightly sealed to prevent the column from drying out.[19]

By following these troubleshooting guides and preventive protocols, you can effectively diagnose, resolve, and prevent baseline noise, leading to more robust and reliable HPLC analysis of 4-Methyloct-3-en-2-one.

References

• Why Your HPLC Baseline Drifts—And How to Stop It. (2024).
• HPLC Repair Services: Common Causes of Baseline Noise. (2020). Overbrook Scientific.
• Troubleshooting Common HPLC Issues. (2025). Labcompare.com.
• 5 Major causes of noise in chromatograms during HPLC analysis?. (2023). Reddit.
• HPLC Column Maintenance & Care Best Practices. (2025). Phenomenex.
• HPLC Column Cleaning & Washing Procedure. (2024). GL Sciences.
• Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. (2025).
• Cleaning and Washing HPLC Columns – Effective Maintenance Guidelines. (2026). MICROSOLV.
• Mobile Phase Prep: Key Tips & Tricks. (2022). Phenomenex.
• Troubleshooting Guide for HPLC Detectors: Tips and Tricks. (2025). G-M-I, Inc.
• Uncovering Overlooked Factors Behind Abnormal Baselines. (2025).
• Eliminating Baseline Problems. (n.d.). Agilent.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• Preparation of Mobile Phase for HPLC. (n.d.). Nacalai Tesque, Inc.
• (E)-4-Methyloct-3-en-2-one. (n.d.). PubChem.
• HPLC Troubleshooting Mini Guide - Baseline Issues. (n.d.). Phenomenex.
• HPLC Tips & Tricks – Mobile Phase Prepar
• Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?. (2022). LCGC North America.
• HPLC Tips & Tricks – Mobile Phase Prepar
• HPLC Column Care, Troubleshooting, Restoration, and Storage. (n.d.). Hamilton Company.
• How to Clean and Unclog Your HPLC Column. (2025). Bitesize Bio.
• 4-Methylhept-3-en-2-one. (n.d.). PubChem.
• (E)-4-methyloct-3-ene. (n.d.). PubChem.
• mesityl oxide 4-methyl-3-penten-2-one. (n.d.). The Good Scents Company.
• HPLC Diagnostic Skills Vol I – Noisy Baselines. (2019). Element Lab Solutions.
• Why Your HPLC Baseline Drifts—And How to Stop It. (n.d.). Labtech.
• Noisy Baseline. (2006).
• 7-methyloct-3-en-2-one CAS#: 33046-81-0. (n.d.). ChemicalBook.

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• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 4. labcompare.com [labcompare.com]
• 5. phenomenex.com [phenomenex.com]
• 6. Mobile Phase Prep: Key Tips & Tricks [phenomenex.com]
• 7. nacalai.com [nacalai.com]
• 8. welch-us.com [welch-us.com]
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• 14. Noisy Baseline - Chromatography Forum [chromforum.org]
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• 16. HPLC Column Maintenance & Care Best Practices | Phenomenex [phenomenex.com]
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• 18. Cleaning and Washing HPLC Columns – Effective Maintenance Guidelines | MICROSOLV [mtc-usa.com]
• 19. hamiltoncompany.com [hamiltoncompany.com]

increasing the shelf-life and stability of 4-Methyloct-3-EN-2-one in aqueous solutions

Technical Support Center: 4-Methyloct-3-en-2-one Aqueous Stability

Welcome to the technical support guide for 4-Methyloct-3-en-2-one. This resource is designed for researchers, scientists, and drug development professionals who are incorporating this compound into aqueous formulations and require strategies to enhance its shelf-life and stability. Here, we move beyond simple protocols to explain the underlying chemical principles governing its stability and provide validated, step-by-step methodologies to overcome common challenges.

Section 1: Understanding the Instability of 4-Methyloct-3-en-2-one

4-Methyloct-3-en-2-one is an α,β-unsaturated ketone. This structural feature, while crucial for its function, is also the primary source of its instability in aqueous environments. The conjugated system creates electrophilic centers that are susceptible to degradation.

Two primary degradation pathways are of concern:

• Susceptibility to Nucleophilic Attack: The carbon-carbon double bond is in conjugation with the carbonyl group, which makes the molecule susceptible to nucleophilic attack. This extended conjugation provides stability to the molecule.[1][2][3][4] However, this arrangement also makes the β-carbon electron-deficient and prone to attack by nucleophiles, such as water or hydroxide ions. This can lead to hydration of the double bond and subsequent reactions.

• Oxidative Degradation: The double bond and allylic positions are potential sites for oxidation. This process can be initiated by dissolved oxygen, trace metal ions, or exposure to light, leading to the formation of off-flavor compounds and loss of the target molecule.

The rate of these degradation reactions is significantly influenced by the solution's pH, temperature, presence of oxidizing agents, and exposure to UV light.

Section 2: Core Stabilization Strategies

To counteract the inherent instability of 4-Methyloct-3-en-2-one, several strategies can be employed. These methods can be used individually or in combination for a synergistic effect.

pH Optimization

The pH of the aqueous solution is a critical parameter that influences the rate of hydrolysis.[5] Both strongly acidic and strongly basic conditions can catalyze the degradation of α,β-unsaturated ketones.

• Mechanism: Under basic conditions, the hydroxide ion acts as a potent nucleophile, directly attacking the β-carbon. Under acidic conditions, the carbonyl oxygen can be protonated, which further enhances the electrophilicity of the β-carbon, making it more susceptible to attack by water.

• Recommendation: The optimal pH for stability is typically in the mildly acidic to neutral range (pH 4-7). It is crucial to perform a pH stability study to identify the specific pH at which the degradation rate is lowest for your particular formulation.

Use of Antioxidants

Oxidation can be a significant degradation pathway, especially for long-term storage. Antioxidants function by inhibiting the oxidation process.[6]

There are two main classes of antioxidants relevant here:

• Primary Antioxidants (Free Radical Scavengers): These compounds, such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and tocopherols (Vitamin E), work by donating a hydrogen atom to free radicals, which terminates the chain reaction of oxidation.[7]

• Secondary Antioxidants (Chelating Agents): Compounds like citric acid and Ethylenediaminetetraacetic acid (EDTA) work by binding to metal ions (e.g., Fe²⁺, Cu²⁺) that can catalyze oxidation reactions.[7]

Recommendation: For aqueous systems, water-soluble antioxidants like ascorbic acid (Vitamin C) or a combination of a primary antioxidant with a chelating agent such as citric acid can be highly effective.

Encapsulation with Cyclodextrins

Encapsulation is a powerful technique to physically protect the molecule from the aqueous environment. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic (lipophilic) inner cavity.[8]

• Mechanism: The non-polar 4-Methyloct-3-en-2-one molecule can be entrapped within the hydrophobic cavity of the cyclodextrin, forming an inclusion complex.[9][10][11] This complex shields the guest molecule from water and other reactive species in the solution, significantly improving its stability and solubility.[8][9][10]

• Types of Cyclodextrins: The most common natural cyclodextrins are α-, β-, and γ-cyclodextrin, which differ in the size of their cavity.[9][11] For a molecule the size of 4-Methyloct-3-en-2-one, β-cyclodextrin or its more soluble derivatives, like hydroxypropyl-β-cyclodextrin (HP-β-CD), are often the most suitable.[10]

Recommendation: HP-β-CD is often preferred due to its higher aqueous solubility and reduced toxicity compared to natural β-cyclodextrin.

Section 3: Experimental Protocols

The following protocols provide a framework for systematically evaluating the stabilization strategies discussed.

Protocol 3.1: pH Stability Study

Objective: To determine the optimal pH for the stability of 4-Methyloct-3-en-2-one in an aqueous solution.

Materials:

• 4-Methyloct-3-en-2-one

• A series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8)

• High-purity water

• HPLC or GC-MS for analysis

• pH meter

• Incubator or temperature-controlled chamber

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of 4-Methyloct-3-en-2-one in a suitable organic solvent (e.g., ethanol) to ensure complete dissolution.

• Sample Preparation:

  • Prepare a series of aqueous solutions buffered at different pH values (e.g., pH 4, 5, 6, 7, 8).

  • Spike a small, known volume of the stock solution into each buffered solution to achieve the desired final concentration. Ensure the final concentration of the organic solvent is low (e.g., <1%) to minimize its effect.

  • Prepare a control sample in unbuffered, high-purity water.

• Time-Zero Analysis (T=0): Immediately after preparation, take an aliquot from each sample and analyze it using a validated HPLC or GC-MS method to determine the initial concentration of 4-Methyloct-3-en-2-one.

• Incubation: Store the remaining samples in a temperature-controlled environment, protected from light.

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 7, 14, and 30 days), withdraw aliquots from each sample and analyze them for the concentration of 4-Methyloct-3-en-2-one.

• Data Analysis: For each pH value, plot the percentage of 4-Methyloct-3-en-2-one remaining versus time. Determine the degradation rate constant for each pH. The pH with the lowest degradation rate is the optimal pH for stability.

Protocol 3.2: Cyclodextrin Encapsulation and Stability Assessment

Objective: To prepare a 4-Methyloct-3-en-2-one/HP-β-CD inclusion complex and evaluate its stability.

Materials:

• 4-Methyloct-3-en-2-one

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• High-purity water buffered at the optimal pH determined in Protocol 3.1

• Magnetic stirrer

• Analytical method (HPLC or GC-MS)

Procedure:

• HP-β-CD Solution Preparation: Dissolve a known amount of HP-β-CD in the buffered aqueous solution to create a solution of desired concentration (e.g., 1-10% w/v).

• Complex Formation:

  • While stirring the HP-β-CD solution, slowly add 4-Methyloct-3-en-2-one (a 1:1 molar ratio is a good starting point).

  • Continue stirring the mixture at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex.

• Stability Study:

  • Prepare a control sample of 4-Methyloct-3-en-2-one in the same buffered solution but without HP-β-CD.

  • Conduct a stability study as described in Protocol 3.1 (steps 3-6), comparing the degradation rate of the encapsulated sample to the unencapsulated control.

Section 4: Data Interpretation and Visualization

The effectiveness of different stabilization strategies can be summarized for comparison.

Table 1: Hypothetical Stability Data for 4-Methyloct-3-en-2-one after 30 Days at 25°C

Condition	% Remaining Compound	Visual Observation
Unbuffered Water (pH ~6.5)	65%	Slight cloudiness
Buffered Solution (pH 5.0)	85%	Clear solution
Buffered Solution (pH 8.0)	40%	Noticeable degradation
pH 5.0 + Ascorbic Acid (0.1%)	92%	Clear solution
pH 5.0 + HP-β-CD (5%)	>98%	Clear solution

Visualizing Degradation and Protection Mechanisms

Caption: Mechanism of stabilization via cyclodextrin encapsulation.

Section 5: Troubleshooting and FAQs

Q1: My solution of 4-Methyloct-3-en-2-one becomes cloudy over time. What is happening?

A1: Cloudiness or precipitation is often a sign of degradation or poor solubility. 4-Methyloct-3-en-2-one is a lipophilic molecule with limited water solubility. As it degrades, the byproducts may be even less soluble.

• Troubleshooting:

  • Verify pH: Ensure your solution is buffered to the optimal pH range (likely 4-7).

  • Consider Encapsulation: The most effective way to address both solubility and stability is by using a solubilizing agent like hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins can significantly increase the aqueous solubility of lipophilic compounds. [9][10] Q2: I am observing a rapid loss of my compound even at a neutral pH. What could be the cause?

A2: If hydrolysis is minimized by pH control, the next most likely culprit is oxidation. This can be accelerated by factors you may not have considered.

• Troubleshooting:

  • Deoxygenate your solvent: Before preparing your solution, sparge the water with an inert gas like nitrogen or argon to remove dissolved oxygen.

  • Add a Chelating Agent: Trace metal ions in your water or reagents can catalyze oxidation. Add a small amount of EDTA (e.g., 0.01%) to sequester these ions.

  • Add an Antioxidant: Incorporate a water-soluble antioxidant like ascorbic acid (0.05-0.1%) into your formulation.

  • Protect from Light: Store your solutions in amber vials or in the dark to prevent photolytic degradation.

Q3: How do I choose between different types of cyclodextrins?

A3: The choice depends on the size of the guest molecule and the required solubility of the complex.

• Guidance:

  • The cavity size of β-cyclodextrin is generally well-suited for molecules of this size.

  • However, natural β-cyclodextrin has relatively low water solubility. For most applications, chemically modified derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are superior because they offer much higher aqueous solubility and a better safety profile. [10] Q4: What analytical method is best for quantifying the stability of 4-Methyloct-3-en-2-one?

A4: Both High-Performance Liquid Chromatography (HPLC) with a UV detector and Gas Chromatography-Mass Spectrometry (GC-MS) are suitable.

• HPLC: A reversed-phase C18 column is typically used. The mobile phase would likely be a mixture of water and a polar organic solvent like acetonitrile or methanol. This method is robust and widely available.

• GC-MS: This method offers higher sensitivity and specificity, which is useful for identifying degradation products. The sample would typically be extracted from the aqueous matrix into an organic solvent (e.g., dichloromethane or hexane) before injection. Quantification is often performed using an internal standard. [12] Q5: Can I use a combination of these stabilization techniques?

A5: Absolutely. A multi-pronged approach is often the most robust. For a highly stable formulation, you would:

• Use a buffered aqueous solution at the optimal pH.

• Incorporate a chelating agent (e.g., EDTA) and an antioxidant (e.g., ascorbic acid).

• Encapsulate the 4-Methyloct-3-en-2-one in HP-β-CD. This combination addresses hydrolysis, oxidation, and solubility simultaneously.

References

• Title: Lipophilic molecule encapsulated by a cyclodextrin. Source: ResearchGate URL: [Link]

• Title: Cyclodextrins: Improving Delivery of Hydrophobic Compounds Source: ALZET® Osmotic Pumps URL: [Link]

• Title: Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: Oxidation Reaction in Flavor Chemistry: A Comprehensive Guide for Flavor Chemists Source: LinkedIn URL: [Link]

• Title: Self-assembly of cyclodextrins and their complexes in aqueous solutions Source: Lirias (KU Leuven) URL: [Link]

• Title: Antioxidants Added to Fat and Oil Containing Food to Prevent Rancidity Source: Wellt Chemicals URL: [Link]

• Title: 23.3: Dehydration of Aldol Products - Synthesis of Enones Source: Chemistry LibreTexts URL: [Link]

• Title: Advances in Natural Antioxidants for Food Improvement Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: 10.9: Dehydration of Aldol Products - Synthesis of Enones Source: Chemistry LibreTexts URL: [Link]

• Title: 23.3 Dehydration of Aldol Products: Synthesis of Enones Source: NC State University Libraries URL: [Link]

• Title: Enolates - Formation, Stability, and Simple Reactions Source: Master Organic Chemistry URL: [Link]

• Title: Antioxidants and Flavor Masking Source: Prepared Foods URL: [Link]

• Title: Analytical Method Summaries Source: ALS URL: [Link]

• Title: Imine and Enamine Hydrolysis Mechanism Source: Chemistry Steps URL: [Link]

• Title: Effect of pH on Concentration of Species Present in Aqueous Solutions of Carbonyl Compounds Affected by Hydration-Dehydration and Keto-Enol Equilibria Source: PubMed URL: [Link]

• Title: Effect of pH on hydrolysis and condensation speed Source: ResearchGate URL: [Link]

• Title: Mechanistic and Kinetic Studies of Reductions of α,β Unsaturated Esters and Ketones by SmI 2 –Water Source: ResearchGate URL: [Link]

• Title: Reactions of α,β-Unsaturated Carbonyls with Free Chlorine, Free Bromine, and Combined ... Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: Atmospheric oxidation of α,β-unsaturated ketones: kinetics and mechanism of the OH radical reaction Source: Atmospheric Chemistry and Physics URL: [Link]

• Title: Synthetic and natural antioxidant additives in food stabilization: current applications and future research Source: ResearchGate URL: [Link]

• Title: 23.3 Dehydration of Aldol Products: Synthesis of Enones Source: OpenStax URL: [Link]

• Title: (E)-4-Methyloct-3-en-2-one Source: PubChem URL: [Link]

• Title: Organocatalytic Deoxygenative Reduction of α,β-Unsaturated Ketones Source: ACS Publications URL: [Link]

• Title: III Analytical Methods Source: Japan International Cooperation Agency URL: [Link]

• Title: CH 18: ENOLATES:NOTES Source: University of California, Los Angeles URL: [Link]

• Title: Analytical Methods Source: Royal Society of Chemistry URL: [Link]

• Title: 19.13: Dehydration of Aldol Addition Products Form α, β-Unsaturated Aldehydes and Ketones Source: Chemistry LibreTexts URL: [Link]

• Title: Analysis types and quantification methods applied in UHPLC-MS metabolomics research Source: Institute of Molecular and Translational Medicine URL: [Link]

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• 5. researchgate.net [researchgate.net]
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• 12. env.go.jp [env.go.jp]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Validation of Analytical Methods for 4-Methyloct-3-en-2-one Detection

As a Senior Application Scientist, navigating the analytical landscape for α,β -unsaturated ketones requires a deep understanding of both the analyte's physicochemical properties and the sample matrix. 4-Methyloct-3-en-2-one (CAS: 23732-25-4) is a moderately polar, volatile compound (MW 140.22 g/mol , XLogP3 2.9) frequently encountered in flavor and fragrance profiling, as well as serving as a critical synthetic intermediate[1].

While Gas Chromatography-Mass Spectrometry (GC-MS) is the traditional gold standard for volatile structural confirmation[2], alternative methods like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Flame Ionization Detection (GC-FID) offer distinct operational advantages depending on the matrix and throughput requirements.

This guide objectively compares these three analytical platforms, providing self-validating experimental protocols and performance metrics grounded in the latest[3] and [4] guidelines.

Physicochemical Rationale for Method Selection

The molecular architecture of 4-Methyloct-3-en-2-one dictates its analytical behavior:

• Volatility & Thermal Stability: Its relatively low molecular weight and high vapor pressure make it highly amenable to gas-phase separation[1]. GC-MS easily resolves the dominant (E)-isomer from complex mixtures[5].

• Chromophore Activity: The conjugated enone system ( C=C-C=O ) facilitates a strong π→π∗ electronic transition. This results in a robust UV absorption band near 235 nm, allowing HPLC-UV to achieve high sensitivity in non-volatile or aqueous formulations where GC injection is prohibitive.

Analytical Decision Workflow

Analytical workflow for selecting the optimal detection method for 4-Methyloct-3-en-2-one.

Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the experimental choice.

Protocol A: GC-MS (The Gold Standard for Trace Detection)

Objective: Unambiguous structural identification and trace quantification in complex organic or biological matrices.

• Sample Preparation: Perform Liquid-Liquid Extraction (LLE) using hexane.

  • Causality: Hexane selectively partitions the hydrophobic 4-Methyloct-3-en-2-one (XLogP3 2.9)[1] while leaving behind polar matrix proteins or salts that would degrade the GC inlet and column.

• Chromatographic Separation: Inject 1 µL (splitless mode) onto an HP-5MS column (30 m × 0.25 mm × 0.25 µm).

  • Causality: The 5% phenyl-methylpolysiloxane stationary phase provides ideal Van der Waals interactions for the aliphatic octenyl chain, while its slight polarity resolves the ketone moiety from co-eluting saturated hydrocarbons.

• Temperature Program: Initial 60°C (hold 1 min), ramp at 10°C/min to 200°C.

  • Causality: The gentle thermal ramp ensures sharp peak focusing and baseline resolution of potential stereoisomers (e.g., separating the (E)-isomer from the trace (Z)-isomer)[5].

• Mass Spectrometry (EI-SIM): Operate in Electron Ionization (70 eV) Selected Ion Monitoring (SIM) mode. Target m/z 43 (base peak, acetyl cation [CH3​CO]+ ), m/z 125 (loss of methyl), and m/z 140 (molecular ion [M]+ ).

  • Causality: SIM mode drastically increases the signal-to-noise ratio by ignoring matrix background ions, achieving limits of detection (LOD) in the low ng/mL range[2].

• System Suitability & Self-Validation: Spike all samples with a stable isotope-labeled internal standard (e.g., Acetophenone-d5) prior to extraction.

  • Causality: The internal standard co-extracts and co-elutes near the target analyte, automatically correcting for extraction recovery losses and injection volume variances. This ensures the protocol validates its own accuracy on every single run, adhering to FDA bioanalytical guidelines[6].

Protocol B: HPLC-UV (The Aqueous/Formulation Champion)

Objective: Stability-indicating assays and quantification in aqueous drug formulations or polar matrices.

• Sample Preparation: Dilute the sample in the mobile phase and filter through a 0.22 µm PTFE syringe filter.

  • Causality: Direct dilution prevents analyte loss associated with evaporation/reconstitution steps, while PTFE ensures no hydrophobic binding of the analyte to the filter membrane.

• Chromatographic Separation: Inject 10 µL onto a C18 Reverse Phase column (150 × 4.6 mm, 3 µm particle size).

  • Causality: The dense C18 alkyl chains provide strong hydrophobic retention for the analyte's carbon backbone, preventing early elution in the void volume where polar matrix components elute.

• Mobile Phase: Isocratic elution using Acetonitrile:Water (60:40, v/v) at 1.0 mL/min.

  • Causality: Isocratic conditions eliminate baseline drift associated with gradient mixing, which is critical for high-precision UV quantification and reproducibility.

• Detection: Set the Photodiode Array (PDA) or UV detector to 235 nm.

  • Causality: This specific wavelength targets the K-band of the conjugated α,β -unsaturated ketone, maximizing absorptivity while minimizing interference from saturated lipids or excipients that absorb at lower wavelengths (<210 nm).

• System Suitability & Self-Validation: Bracket sample sequences with a known calibration verification standard every 10 injections.

  • Causality: Continuous monitoring of the verification standard ensures that any UV lamp degradation, retention time shift, or column fouling is immediately detected, invalidating the run before erroneous data is reported[7].

Validation Parameters & Quantitative Data Comparison

To ensure these methods are fit for their intended purpose, validation must adhere to ICH Q2(R2) standards for accuracy, precision, specificity, and linearity[8]. The table below summarizes the typical validated performance metrics for 4-Methyloct-3-en-2-one across the three primary platforms.

Validation Parameter (ICH Q2(R2))	GC-MS (SIM Mode)	HPLC-UV (235 nm)	GC-FID
Primary Application	Trace Analysis / PK Studies	Aqueous Formulations	High-Throughput Purity
Limit of Detection (LOD)	1 - 5 ng/mL	50 - 100 ng/mL	~100 ng/mL
Limit of Quantitation (LOQ)	10 ng/mL	200 ng/mL	300 ng/mL
Linear Dynamic Range	10 - 2,000 ng/mL	200 - 20,000 ng/mL	300 - 50,000 ng/mL
Intra-day Precision (RSD%)	< 4.0%	< 1.5%	< 1.0%
Inter-day Precision (RSD%)	< 6.0%	< 2.5%	< 2.0%
Specificity / Selectivity	Excellent (Mass filtering)	Moderate (Chromophore dependent)	Low (Relies strictly on RT)
Average Run Time	15 - 20 minutes	8 - 12 minutes	10 - 15 minutes

Regulatory Compliance & Conclusion

When developing an analytical control strategy for 4-Methyloct-3-en-2-one, the choice of methodology must align with the regulatory phase of development.

• Choose GC-MS when absolute specificity and trace detection in complex biological or environmental matrices are paramount. This method easily satisfies the stringent ±15% accuracy and precision limits required by FDA Bioanalytical Method Validation guidelines for pharmacokinetic studies[9].

• Choose HPLC-UV for routine stability testing or aqueous formulations where thermal degradation in a GC inlet is a concern. It provides superior precision for assay-level quantification[8].

• Choose GC-FID for high-throughput, cost-effective purity assays in manufacturing environments where the matrix is well-characterized and lacks co-eluting impurities.

By understanding the causality behind the chemistry and enforcing self-validating system suitability checks, laboratories can ensure robust, audit-proof data generation regardless of the chosen platform.

References

• PubChem. "(E)-4-Methyloct-3-en-2-one". National Center for Biotechnology Information. URL:[Link]

• Biblioteca Digital de Teses e Dissertações da USP. "Formação de ligação carbono-carbono através de compostos orgânicos de telúrio". Universidade de São Paulo. URL:[Link]

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures". European Medicines Agency. URL:[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry". FDA Center for Drug Evaluation and Research. URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyloct-3-en-2-one

As researchers and scientists, our responsibility extends beyond the successful execution of experiments to the safe and compliant management of all chemical byproducts. The proper disposal of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a detailed, step-by-step protocol for the disposal of 4-Methyloct-3-en-2-one, grounded in established safety principles and regulatory frameworks.

Section 1: Hazard Assessment and Characterization of 4-Methyloct-3-en-2-one

Before any disposal procedure can be initiated, a thorough understanding of the chemical's hazards is paramount. This is achieved through a combination of consulting the Safety Data Sheet (SDS) and applying "generator knowledge"—an understanding of the chemical's properties and the waste stream it's part of.

Inferred Hazard Profile of 4-Methyloct-3-en-2-one:

Property	Expected Characteristic	Rationale & Causality
Physical State	Liquid	Most ketones with similar molecular weight are liquids at room temperature.[3]
Flammability	Likely a Flammable or Combustible Liquid	Ketones and other organic solvents are often flammable. Vapors can form explosive mixtures with air.[4][5][6]
Toxicity	Potential for Harm if Swallowed, Inhaled, or in Contact with Skin	Compounds of this class can be harmful.[2][4][7]
Local Effects	Skin and Eye Irritant	Organic solvents and ketones can cause irritation upon contact.[8][9]
Environmental	Potentially Harmful to Aquatic Life	Many organic chemicals are toxic to aquatic ecosystems and should not enter drains.[4][8]

Section 2: The Regulatory Framework: Adherence to EPA Guidelines

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] Understanding this framework is crucial for ensuring compliance.

Waste Classification: A chemical waste is deemed "hazardous" if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics:[11]

• Ignitability (D001): Can create fire under certain conditions. Based on its likely properties, 4-Methyloct-3-en-2-one waste would almost certainly be classified as ignitable.[11]

• Corrosivity (D002): Can corrode metal containers.

• Reactivity (D003): Is unstable under normal conditions.

• Toxicity (D004 - D043): Is harmful or fatal when ingested or absorbed.

Generator Status: Your laboratory's responsibilities under RCRA depend on the total amount of hazardous waste generated per calendar month.[10] This status—Very Small Quantity Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG)—determines on-site accumulation time limits, container requirements, and personnel training.[11] It is imperative to coordinate with your institution's Environmental Health & Safety (EH&S) department to understand your facility's generator status.

Section 3: Standard Operating Procedure (SOP) for Disposal

This section provides a direct, procedural workflow for the safe disposal of 4-Methyloct-3-en-2-one and associated materials.

Step 1: Segregation and Collection at the Point of Generation

• Causality: Preventing unintended chemical reactions and ensuring the purity of waste streams is critical for safe transport and disposal. Mixing incompatible waste streams can lead to exothermic reactions, gas generation, or fire.

• Protocol:

  • Designate a specific, labeled waste container for 4-Methyloct-3-en-2-one and its associated waste (e.g., solutions containing the ketone).

  • Do not mix this waste with other streams, such as halogenated solvents, strong acids/bases, or oxidizers.

  • Use a chemically compatible container (e.g., borosilicate glass or high-density polyethylene) with a secure, vapor-tight lid.

  • Keep the waste container closed at all times, except when adding waste.

Step 2: Proper Labeling of Hazardous Waste

• Causality: Accurate labeling is a legal requirement and is essential for communicating hazards to all personnel and the final disposal facility.

• Protocol:

  • Affix a completed hazardous waste label to the container before adding the first drop of waste.

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "4-Methyloct-3-en-2-one" (avoiding abbreviations). List other components if it's a mixture.

    • The specific hazard(s) (e.g., "Ignitable," "Toxic").

    • The "Accumulation Start Date" (the date the first waste is added).

Step 3: On-Site Accumulation and Storage

• Causality: Safe temporary storage minimizes the risk of spills, fires, and exposure.

• Protocol:

  • Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.

  • Ensure the SAA is in a well-ventilated area, away from heat sources, open flames, or sparks.[5]

  • The container must be under the control of the laboratory personnel.

  • Place the container in secondary containment (e.g., a chemical-resistant tray or tub) to contain potential leaks.

Step 4: Handling Contaminated Materials

• Causality: Items that come into contact with a hazardous chemical are themselves considered hazardous waste and must be disposed of accordingly.

• Protocol:

  • Personal Protective Equipment (PPE): Contaminated gloves, aprons, and other disposable PPE must be collected in a separate, clearly labeled bag or container for hazardous waste disposal.

  • Labware: Disposable labware (pipette tips, vials) should be collected in a puncture-resistant container and treated as hazardous waste. Non-disposable glassware must be decontaminated.

  • Spill Cleanup Materials: Absorbent pads, sand, or other materials used to clean up spills of 4-Methyloct-3-en-2-one must be placed in a sealed, labeled container for disposal as hazardous waste.[12]

Step 5: Decontamination of Empty Containers

• Causality: An "empty" container that held a hazardous chemical is not truly empty and must be properly decontaminated or disposed of as hazardous waste.

• Protocol:

  • To render a container non-hazardous, it must be "triple-rinsed."[13]

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol) that can solubilize 4-Methyloct-3-en-2-one.

  • Crucially, the rinsate from all three rinses must be collected and disposed of as hazardous waste. [13] Add it to your designated 4-Methyloct-3-en-2-one waste container.

  • After triple-rinsing, deface the original label on the container before disposal or recycling according to institutional policy.

Step 6: Arranging for Final Disposal

• Causality: Final disposal must be performed by a licensed and certified entity to ensure environmental and legal compliance.

• Protocol:

  • Never pour 4-Methyloct-3-en-2-one down the drain.[14]

  • Follow your institution's established procedures for waste pickup. This typically involves contacting the EH&S office.

  • Provide EH&S or the licensed waste disposal company with an accurate description of the waste.[7] They will manage the final transport and disposal, which is typically high-temperature incineration for organic solvents.

Section 4: Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Methyloct-3-en-2-one waste.

Caption: Disposal workflow for 4-Methyloct-3-en-2-one waste.

Conclusion: A Commitment to Safety and Compliance

The responsible disposal of 4-Methyloct-3-en-2-one is a non-negotiable aspect of professional laboratory practice. By understanding the chemical's hazards, adhering to EPA regulations, and following a systematic disposal protocol, researchers can ensure a safe working environment, protect our ecosystem, and uphold the integrity of their scientific endeavors. Always prioritize safety and when in doubt, consult your institution's Environmental Health & Safety department.

References

• PubChem. (E)-4-Methyloct-3-en-2-one. National Center for Biotechnology Information. [Link]

• ACTenviro. How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Tetra Tech. Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

• PubChem. 4-Methylhept-3-en-2-one. National Center for Biotechnology Information. [Link]

• Angene Chemical. Safety Data Sheet. [Link]

• PubChem. (E)-4-methyloct-3-ene. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. Steps in Complying with Regulations for Hazardous Waste. [Link]

• American Chemistry Council. Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. [Link]

• Sun Chemical. Safety data sheet. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• U.S. Environmental Protection Agency. Disposal Guidance. [Link]

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